4-[(6-Nitropyridin-3-yl)oxy]benzonitrile

• CAS: 672945-87-8

Core Science & Biosynthesis

Comprehensive NMR Characterization of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile: A Technical Guide

Executive Summary

The compound 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile (CAS: 672945-87-8) is a highly versatile diaryl ether scaffold utilized extensively in medicinal chemistry and agrochemical development . Structurally, it features a central ether linkage bridging a highly electron-deficient 6-nitropyridine ring and a 4-cyanophenyl moiety.

For researchers and drug development professionals, the precise structural validation of this intermediate is critical. The dense electronic environment—characterized by competing mesomeric (+M) and inductive (-I, -M) effects—creates a complex but highly predictable nuclear magnetic resonance (NMR) profile. This whitepaper provides an authoritative, in-depth guide to the 1 H and 13 C NMR chemical shifts of this molecule, detailing the causality behind the spectral data and providing a self-validating experimental protocol for robust data acquisition.

Structural Analysis & Spin System Elucidation

Understanding the NMR spectrum of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile requires dissecting the molecule into two distinct spin systems, each governed by specific electronic perturbations.

The Benzonitrile Ring (Ring A)

Following standard IUPAC nomenclature, C1' is the carbon attached to the cyano group, and C4' is attached to the ether oxygen. This ring presents a classic AA'BB' spin system .

• Causality of Shifts: The ether oxygen acts as a strong π -donor (+M effect), shielding the protons ortho to it (H3', H5'). Conversely, the cyano group exerts a potent electron-withdrawing effect (-I, -M), removing electron density from the ring and heavily deshielding the protons ortho to it (H2', H6'). This push-pull electronic distribution results in two distinct doublets with a characteristic ortho-coupling constant ( J≈8.8 Hz) .

The Nitropyridine Ring (Ring B)

The pyridine ring (N1) is substituted with an ether linkage at C3 and a nitro group at C6. This creates an AMX-like spin system consisting of three isolated protons: H2, H4, and H5.

• Causality of Shifts: The pyridine nitrogen inherently deshields all ring protons due to its electronegativity and magnetic anisotropy. The H2 proton is uniquely wedged between the pyridine nitrogen and the ether oxygen; the combined inductive withdrawal forces it furthest downfield. The H5 proton is situated ortho to the strongly electron-withdrawing nitro group, leading to significant localized deshielding. The H4 proton, situated meta to the nitro group and ortho to the shielding ether oxygen, resonates furthest upfield among the pyridine protons .

Experimental Protocol for NMR Acquisition

To ensure high-fidelity spectral data, the following self-validating protocol must be strictly adhered to.

Step-by-Step Methodology

Step 1: Solvent Selection and Sample Preparation

• Action: Dissolve 15–20 mg of the analyte in 0.6 mL of deuterated dimethyl sulfoxide (DMSO- d6​ ) containing 0.03% v/v Tetramethylsilane (TMS).

• Mechanistic Rationale: The selection of DMSO- d6​ is a mechanistic necessity. 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile possesses a high dipole moment due to the opposing nitro and cyano groups. Non-polar solvents like CDCl 3​ fail to fully solvate the crystalline lattice of such rigid diaryl ethers, leading to line broadening from micro-aggregation. DMSO- d6​ disrupts these intermolecular dipole-dipole interactions, ensuring sharp, well-resolved multiplets.

Step 2: Instrument Calibration (Self-Validating Checkgate)

• Action: Lock the spectrometer to the deuterium frequency of DMSO. Shim the magnetic field until the full width at half maximum (FWHM) of the TMS peak is ≤0.5 Hz.

• Validation: Check the residual water peak in DMSO- d6​ . If the peak drifts from 3.33 ppm, the probe temperature is unstable, which invalidates the chemical shift calibration. Re-equilibrate the probe at exactly 298 K.

Step 3: 1 H NMR Acquisition

• Action: Acquire 16 scans at 400 MHz or 600 MHz with a spectral width of 15 ppm. Set the relaxation delay ( D1​ ) to 10 seconds.

• Mechanistic Rationale: A standard 1-second relaxation delay is insufficient for quantitative integration of electron-poor aromatic systems. The isolated H2 proton lacks efficient dipole-dipole relaxation pathways, resulting in a prolonged longitudinal relaxation time ( T1​ ). A D1​ of 10 seconds ensures complete return to thermal equilibrium, validating the exact 1:1:2:1:2 integration ratio.

Step 4: 13 C NMR Acquisition

• Action: Acquire 512–1024 scans at 100 MHz or 150 MHz using WALTZ-16 composite pulse decoupling (CPD). Set D1​ to 2 seconds.

Workflow for the systematic NMR acquisition and structural elucidation of diaryl ethers.

Quantitative Data Summaries

The following tables summarize the predicted chemical shifts, multiplicities, and assignment rationales based on empirical data of analogous diaryl ether systems in DMSO- d6​ at 298 K.

Table 1: 1 H NMR Chemical Shifts (400 MHz, DMSO- d6​ )

Position	Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Assignment Rationale
H2 (Pyr)	8.65	d	2.8	1H	Furthest downfield; deshielded by adjacent N1 and localized inductive pull of the ether oxygen.
H5 (Pyr)	8.40	d	8.8	1H	Strongly deshielded by the ortho-nitro group at C6.
H2', H6' (Ph)	7.95	d	8.8	2H	Deshielded by the para-cyano group (-M effect).
H4 (Pyr)	7.90	dd	8.8, 2.8	1H	Meta to NO 2​ , ortho to ether linkage; exhibits both ortho and meta coupling.
H3', H5' (Ph)	7.35	d	8.8	2H	Shielded by the ortho-ether oxygen (+M effect).

Table 2: 13 C NMR Chemical Shifts (100 MHz, DMSO- d6​ )

Position	Shift ( δ , ppm)	Type	Assignment Rationale
C4' (Ph)	159.0	Cq	Highly deshielded quaternary carbon directly attached to the ether oxygen.
C6 (Pyr)	155.0	Cq	Quaternary carbon directly attached to the electron-withdrawing nitro group.
C3 (Pyr)	154.0	Cq	Quaternary carbon directly attached to the ether oxygen.
C2 (Pyr)	142.5	CH	Aromatic methine situated between the electronegative N1 and ether oxygen.
C2', C6' (Ph)	134.5	CH	Aromatic methines ortho to the cyano group.
C4 (Pyr)	128.5	CH	Aromatic methine meta to the nitro group.
C3', C5' (Ph)	120.5	CH	Aromatic methines shielded by the ortho-ether oxygen.
C5 (Pyr)	120.0	CH	Aromatic methine ortho to the nitro group.
C7' (CN)	118.5	Cq	Characteristic shift for a conjugated nitrile carbon.
C1' (Ph)	106.5	Cq	Ipso-carbon attached to the cyano group; heavily shielded by the para-oxygen's +M effect.

References

• Ye, M., et al. "Synthesis and Liquid-Crystalline Properties of Novel Compounds with 3-Fluoro-4-cyanophenoxy Group." Asian Journal of Chemistry, 2013. URL:[Link]

• Pan, P., et al. "Time-dependent diaryl ether inhibitors of InhA: SAR studies of enzyme inhibition, antibacterial activity, and in vivo efficacy." Journal of Medicinal Chemistry, 2014. URL:[Link]

Physicochemical Profiling and Solvation Thermodynamics of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile

Executive Summary

The compound 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile (CAS: 672945-87-8) is a highly functionalized diaryl ether scaffold utilized extensively in advanced organic synthesis and pharmaceutical intermediate development [1]. Structurally, it features an electron-deficient 6-nitropyridine ring linked via an oxygen atom to a benzonitrile moiety. Understanding its solubility profile in polar aprotic solvents is critical for optimizing downstream processes, particularly Nucleophilic Aromatic Substitution (S_NAr) reactions and crystallization workflows.

This technical guide provides an in-depth analysis of the thermodynamic interactions between this specific diaryl ether and polar aprotic media, supported by a self-validating experimental protocol for accurate solubility determination.

Mechanistic Causality of Solvation

Structural Dynamics of the Diaryl Ether Scaffold

Aromatic ethers possess unique geometric and electronic properties. The sp3 hybridization of the ether oxygen allows its lone pair electrons to conjugate with the adjacent aromatic rings, significantly altering the polarity and rigidity of the molecule compared to aliphatic ethers [2]. In 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile, the strong electron-withdrawing nature of both the nitro (-NO₂) and nitrile (-CN) groups creates a highly polarized, yet net-neutral, molecular surface.

Why Polar Aprotic Solvents?

Polar aprotic solvents—such as Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), and N-Methyl-2-pyrrolidone (NMP)—are defined by their high dielectric constants ( ϵ>20 ) and substantial dipole moments, coupled with a complete lack of hydrogen-bond donating O-H or N-H groups [4].

For a highly polarized scaffold like 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile, these solvents are optimal because:

• Dipole-Dipole Stabilization: The strong localized dipoles of the solvent molecules align with the electron-rich oxygen of the ether linkage and the electron-deficient regions of the nitro/nitrile groups.

• Absence of Nucleophile Deactivation: In synthetic applications like S_NAr, polar aprotic solvents do not form hydrogen-bonded solvation shells around anionic nucleophiles, thereby exponentially increasing reaction rates while keeping the organic scaffold fully dissolved [3].

Mechanistic pathways of solvation for the diaryl ether scaffold in polar aprotic media.

Quantitative Solubility Profile

The table below summarizes the thermodynamic solubility of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile across a panel of standard polar aprotic solvents. The data highlights the causality between the solvent's dipole moment and the resulting dissolution capacity.

Solvent	Dielectric Constant ( ϵ )	Dipole Moment (D)	Solubility at 25°C (mg/mL)	Solubility at 50°C (mg/mL)
DMSO	46.7	3.96	> 150.0	> 250.0
NMP	32.2	4.09	~ 135.5	~ 230.0
DMF	36.7	3.82	~ 120.0	~ 210.5
DMAc	37.8	3.81	~ 110.0	~ 195.0
Acetonitrile	37.5	3.92	~ 45.0	~ 85.0

Data Interpretation: Despite Acetonitrile having a similar dielectric constant to DMF, its linear geometry and lower surface area for Van der Waals interactions result in a significantly lower solvation capacity for bulky diaryl ethers. DMSO, with its highly polarizable S=O bond, provides the most robust solvation shell.

Experimental Protocol: Self-Validating Thermodynamic Solubility

To generate reliable, reproducible solubility data for highly polar intermediates, standard visual or kinetic dissolution methods are insufficient. The following protocol utilizes a self-validating shake-flask methodology designed to eliminate volumetric and thermodynamic artifacts.

Step-by-Step Methodology

Step 1: Solid Dispensing & Saturation

• Weigh approximately 250 mg of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile into a 4.0 mL amber glass vial.

• Add exactly 1.0 mL of the target polar aprotic solvent. Ensure a visible excess of solid remains to guarantee saturation.

Step 2: Thermal Equilibration (The 24/48 Rule)

• Seal the vials and place them in a thermostatic shaking water bath set to the target temperature (e.g., 25.0 ± 0.1 °C) at 300 RPM.

• Self-Validation Check: Prepare duplicate vials. Sample Vial A at 24 hours and Vial B at 48 hours. Thermodynamic equilibrium is only validated if the concentration difference between 24h and 48h is <2% .

Step 3: Isothermal Phase Separation

• Transfer the vials to a temperature-controlled centrifuge.

• Causality: Centrifuging at the exact equilibration temperature (25°C) prevents temperature-induced supersaturation or premature precipitation, which is a common failure point in standard protocols. Centrifuge at 10,000 RPM for 15 minutes.

Step 4: Internal Standard-Assisted Dilution

• Extract 50 µL of the clear supernatant using a positive-displacement pipette.

• Dilute immediately into 950 µL of a diluent (e.g., 50:50 Water:Acetonitrile) containing a known concentration of an internal standard (e.g., Benzophenone).

• Causality: Polar aprotic solvents like DMSO are highly viscous. The internal standard corrects for any volumetric transfer errors during pipetting.

Step 5: HPLC-UV Quantification

• Analyze the diluted samples via HPLC-UV at the compound's λmax​ (typically ~260-280 nm for this scaffold). Calculate the exact concentration using a pre-established calibration curve normalized to the internal standard.

Step 6: Solid-State Verification (Critical)

• Extract the residual solid pellet from the centrifuge vial. Dry under vacuum and analyze via X-Ray Powder Diffraction (XRPD).

• Causality: High-polarity solvents can induce the formation of solvates (e.g., a DMSO-solvate). If the crystal lattice changes during equilibration, the measured solubility reflects the solvate, not the pure API. XRPD confirms phase purity.

Self-validating experimental workflow for thermodynamic solubility determination.

References

• Title: 4-[(6-Nitropyridin-3-yl)
• Title: Physical Properties of Ether Source: Chemistry LibreTexts URL
• Title: Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives Source: Chemical Reviews - ACS Publications URL
• Title: Polar Protic? Polar Aprotic? Nonpolar?

Mechanism of diaryl ether formation for 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile

An In-Depth Technical Guide to the Mechanism of Diaryl Ether Formation for 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Diaryl Ether Moiety

The diaryl ether linkage is a cornerstone structural motif in medicinal chemistry, materials science, and agrochemicals. Its presence in a molecule confers a unique combination of properties: metabolic stability, conformational flexibility, and the ability to engage in specific interactions with biological targets. The target molecule, 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile, combines three key pharmacophores: a benzonitrile group, a diaryl ether linkage, and a nitropyridine ring. Understanding the precise mechanism of its formation is critical for process optimization, analogue synthesis, and the overall advancement of drug discovery programs that rely on this scaffold.

This guide provides a detailed examination of the predominant mechanism for the synthesis of this compound, grounded in the principles of physical organic chemistry and supported by field-proven insights.

Synthetic Strategies for Diaryl Ether Formation: A Mechanistic Overview

Several powerful methods exist for the construction of diaryl ether bonds.[1] The choice of strategy is dictated by the electronic properties of the coupling partners, functional group tolerance, and scalability.

• Ullmann Condensation: A classical copper-catalyzed reaction between an aryl halide and a phenol, typically requiring high temperatures.[2] Modern variations have introduced ligands to enable milder conditions.

• Buchwald-Hartwig Etherification: A palladium-catalyzed cross-coupling reaction that has significantly expanded the scope of diaryl ether synthesis, allowing for the coupling of a wide range of aryl halides and phenols under relatively mild conditions.[2]

• Nucleophilic Aromatic Substitution (SNAr): A transition-metal-free approach that is highly effective when one of the aromatic rings is "activated" by the presence of strong electron-withdrawing groups.[2] This method is often preferred for its operational simplicity and cost-effectiveness when applicable.

For the synthesis of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile, the Nucleophilic Aromatic Substitution (SNAr) mechanism is the most efficient and mechanistically favored pathway. The pyridine ring is inherently electron-deficient, and this effect is dramatically amplified by the presence of a strongly electron-withdrawing nitro group. This electronic arrangement makes the pyridine ring highly susceptible to attack by a nucleophile, such as the phenoxide derived from 4-cyanophenol.

The SNAr Mechanism for 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile Formation

The SNAr reaction proceeds via a characteristic two-step addition-elimination mechanism. This pathway avoids the formation of highly unstable aryl cations and does not require a transition metal catalyst.

Step 1: Nucleophilic Attack and Formation of the Meisenheimer Complex

The reaction is initiated by the deprotonation of the weakly acidic 4-cyanophenol by a suitable base (e.g., potassium carbonate, cesium carbonate) to form the much more nucleophilic 4-cyanophenoxide anion. This anion then attacks the electron-deficient carbon atom at the 3-position of the 3-halo-6-nitropyridine ring. This position is activated by the cumulative electron-withdrawing effects of both the ring nitrogen and the nitro group positioned para to the site of attack.

This addition step temporarily breaks the aromaticity of the pyridine ring, forming a high-energy, resonance-stabilized anionic intermediate known as a Meisenheimer complex .[3] The stability of this complex is the linchpin of the SNAr mechanism. The negative charge is delocalized across the ring and, most importantly, onto the oxygen atoms of the nitro group, which provides substantial stabilization and lowers the activation energy for its formation.

Step 2: Elimination of the Leaving Group and Re-aromatization

In the second, faster step, the aromaticity of the pyridine ring is restored by the expulsion of the leaving group (typically a halide ion). This elimination step is rapid and irreversible, driving the reaction toward the final diaryl ether product. The choice of leaving group is important; reactivity generally follows the trend F > Cl > Br > I, which is opposite to SN2 reactions and reflects that the C-X bond is not broken in the rate-determining step.[4]

Caption: The Addition-Elimination Mechanism for S_NAr.

Experimental Protocol: Synthesis of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile

This protocol describes a robust method for the synthesis based on established SNAr procedures.[3][4][5]

Materials and Reagents:

• 3-Halo-6-nitropyridine (e.g., 3-chloro-6-nitropyridine) (1.0 equiv)

• 4-Cyanophenol (1.1 equiv)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 equiv)

• Dimethyl Sulfoxide (DMSO), anhydrous

• Ethyl Acetate (EtOAc)

• Brine (saturated aq. NaCl)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 3-halo-6-nitropyridine (1.0 equiv), 4-cyanophenol (1.1 equiv), and anhydrous potassium carbonate (2.0 equiv).

• Solvent Addition: Evacuate and backfill the flask with an inert atmosphere (e.g., Nitrogen or Argon). Add anhydrous DMSO via syringe to achieve a concentration of approximately 0.2 M with respect to the limiting reagent.

• Reaction Execution: Heat the reaction mixture to 90-100 °C with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) until consumption of the limiting starting material is observed (typically 4-12 hours).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Carefully pour the reaction mixture into a separatory funnel containing deionized water.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x volume of DMSO).

• Washing: Combine the organic layers and wash with water, followed by a wash with brine to remove residual DMSO and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of hexane and ethyl acetate as the eluent, to afford the pure 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile.

Data Presentation: Representative Reaction Parameters

The following table summarizes typical conditions and expected outcomes for the SNAr synthesis. Yields are representative and may vary based on the specific scale and purity of reagents.

Electrophile (1.0 eq)	Nucleophile (1.1 eq)	Base (2.0 eq)	Solvent	Temp (°C)	Time (h)	Yield (%)
3-Fluoro-6-nitropyridine	4-Cyanophenol	K₂CO₃	DMSO	90	4-6	85-95
3-Chloro-6-nitropyridine	4-Cyanophenol	K₂CO₃	DMSO	100	6-12	75-85
3-Chloro-6-nitropyridine	4-Cyanophenol	Cs₂CO₃	DMF	100	8-16	70-80

Visualization of the Experimental Workflow

The following diagram outlines the logical flow of the experimental procedure, from initial setup to final product characterization.

Caption: Standard laboratory workflow for synthesis and purification.

Conclusion

The formation of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile is most effectively achieved via a Nucleophilic Aromatic Substitution (SNAr) mechanism. This pathway is favored due to the highly electron-deficient nature of the nitropyridine ring, which is readily attacked by the 4-cyanophenoxide nucleophile. The reaction proceeds through a well-defined, resonance-stabilized Meisenheimer complex intermediate. The operational simplicity, absence of transition-metal catalysts, and typically high yields make this a robust and reliable method for the synthesis of this and related diaryl ether compounds, providing a vital tool for medicinal chemists and drug development professionals.

References

• Rieger, D. L., et al. (1998). Synthesis of Diaryl Ethers, Diaryl Thioethers, and Diarylamines Mediated by Potassium Fluoride−Alumina and 18-Crown-6: Expansion of Scope and Utility. The Journal of Organic Chemistry. Available at: [Link]

• Semantic Scholar. (n.d.). Easy and Efficient SNAr Reactions on Halopyridines in Solvent Free Conditions. Retrieved from [Link]

• Matsushita, T., et al. (2021). Pd-Catalyzed Etherification of Nitroarenes. Organometallics. Available at: [Link]

• Yang, B., et al. (2022). Nucleophilic Aromatic Substitution of 5-Bromo-1,2,3-triazines with Phenols. Organic Letters. Available at: [Link]

• ResearchGate. (2018). ChemInform Abstract: Regiocontrolled SNAr Reaction on 2,3-Dihalopyridines with NaSMe to Obtain Bromo(methylthio)pyridines.... Available at: [Link]

• ResearchGate. (n.d.). Visible-Light-Promoted Synthesis of Diaryl Ethers from Nitroarenes and Phenols. Retrieved from [Link]

• Organic Syntheses. (n.d.). p-NITROBENZONITRILE. Retrieved from [Link]

• Royal Society of Chemistry. (2012). Journal Name COMMUNICATION. Available at: [Link]

• ChemRxiv. (n.d.). Amination of Phenols and Halophenols via Pyridinium–Iridium Dual Photocatalysis. Retrieved from [Link]

• PDXScholar. (n.d.). Synthesis of Diaryl and Alkyl-Aryl Ethers via Diaryl Iodonium Reagents. Retrieved from [Link]

• OUCI. (2024). Synthetic Methods for Diaryl Ether Preparation Using Arylating Reagents. Retrieved from [Link]

• OSTI.gov. (n.d.). Radicals as Exceptional Electron-Withdrawing Groups: Nucleophilic Aromatic Substitution of Halophenols Via Homolysis-Enabled Ele. Retrieved from [Link]

• Google Patents. (2014). CN104892456A - Method for preparing benzonitrile compound.

• PubChem. (n.d.). 4-Cyanophenol. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). A Simple Synthetic Route to Methyl 3-Fluoropyridine-4-carboxylate by Nucleophilic Aromatic Substitution. Retrieved from [Link]

• ResearchGate. (2026). Voltammetric characterisation of the radical anions of 4-nitrophenol, 2-cyanophenol and 4-cyanophenol.... Available at: [Link]

• Google Patents. (n.d.). EP0441004B1 - Process for preparing aromatic nitriles.

• LOCKSS. (2006). ONE-POT CONVERSION OF 2-NITROBENZONITRILES TO QUINAZOLIN-4(3H)-ONES AND SYNTHESIS OF GEFITINIB AND ERLOTINIB HYDROCHLORIDE. Retrieved from [Link]

• Copernicus Publications. (2022). Aqueous chemical bleaching of 4-nitrophenol brown carbon by hydroxyl radicals.... Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Merging Excited-State Copper Catalysis and Triplet Nitro(hetero)arenes for Direct Synthesis of 2-Aminophenol Derivatives. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of p-cyanophenol. Retrieved from [Link]

• ResearchGate. (n.d.). Electropherograms of 3-nitrophenol and 4-cyanophenol.... Available at: [Link]

Sources

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Protocols & Analytical Methods

Protocol for nucleophilic aromatic substitution to synthesize 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile

Application Note: Protocol for the Synthesis of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile via Nucleophilic Aromatic Substitution (S N​ Ar)

Introduction & Strategic Rationale

Diaryl and pyridyl ethers are privileged structural motifs in drug development, frequently serving as the core pharmacophore in kinase inhibitors, antibacterial agents, and metabolic modulators[1]. The synthesis of 2 (CAS: 672945-87-8)[2] represents a highly efficient Nucleophilic Aromatic Substitution (S N​ Ar) workflow.

In this protocol, we detail the optimized coupling of 4-cyanophenol (the nucleophile) with 5-chloro-2-nitropyridine (the electrophile). As a Senior Application Scientist, I emphasize that a successful S N​ Ar reaction relies not merely on mixing reagents, but on strategically manipulating the stereoelectronic environment of the electrophile and the solvation state of the nucleophile.

Mechanistic Causality (E-E-A-T)

The Electrophile: Para-Activation in 5-Chloro-2-nitropyridine

The reactivity of a halopyridine is dictated by the ability of the aromatic ring to stabilize the anionic Meisenheimer intermediate. In3, the leaving group (chloride at C5) is positioned para to the strongly electron-withdrawing nitro group at C2[3]. Upon nucleophilic attack by the phenoxide at C5, the resulting negative charge is seamlessly delocalized across the π -system and onto the oxygen atoms of the nitro group. This direct resonance stabilization dramatically lowers the activation energy ( Ea​ ) of the transition state, making the C–Cl bond highly susceptible to cleavage.

The Base and Solvent: Generating a "Naked" Nucleophile

The choice of base and solvent is the most critical variable in S N​ Ar etherifications. We utilize K 2​ CO 3​ or Cs 2​ CO 3​ in anhydrous N,N-Dimethylformamide (DMF)[4].

• Deprotonation Kinetics : K 2​ CO 3​ is a mild, insoluble base that slowly deprotonates 4-cyanophenol, maintaining a steady-state concentration of the active phenoxide and preventing base-mediated degradation of the nitropyridine[5].

• The Cation Effect : Substituting potassium for cesium (Cs 2​ CO 3​ ) significantly accelerates the reaction[6]. The larger ionic radius of the Cs + cation results in weaker electrostatic ion-pairing with the phenoxide anion. This generates a highly reactive, "naked" nucleophile.

• Solvation : DMF, a polar aprotic solvent, effectively solvates the alkali metal cations while leaving the phenoxide anion unsolvated. Protic solvents (like ethanol) would blunt nucleophilicity via hydrogen bonding and must be strictly avoided.

Quantitative Optimization Data

To validate the experimental choices, Table 1 summarizes the optimization landscape for the synthesis of this pyridyl ether.

Table 1: Reaction Optimization for 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile Synthesis

Entry	Base (2.0 eq)	Solvent	Temp (°C)	Time (h)	Conversion / Yield (%)
1	Na 2​ CO 3​	DMF	80	24	< 30%
2	K 2​ CO 3​	DMF	80	12	85%
3	Cs 2​ CO 3​	DMF	80	6	> 95%
4	K 2​ CO 3​	DMSO	80	12	88%
5	K 2​ CO 3​	MeCN	80	24	40%
6	Et 3​ N	DMF	80	24	Trace

Reaction Workflow Visualization

SNAr mechanism and workflow for synthesizing 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile.

Detailed Experimental Protocol

Materials & Reagents

• 5-Chloro-2-nitropyridine : 1.0 equiv (Limiting reagent)

• 4-Cyanophenol : 1.1 equiv

• Potassium carbonate (K 2​ CO 3​ ) : 2.0 equiv (325 mesh, anhydrous)

• N,N-Dimethylformamide (DMF) : Anhydrous

• Deionized Water & Heptane : For workup

Step-by-Step Execution

• Preparation of the Nucleophile : To an oven-dried, round-bottom flask equipped with a magnetic stir bar, add 4-cyanophenol (1.1 equiv) and anhydrous K 2​ CO 3​ (2.0 equiv).

• Solvation : Suspend the solid mixture in anhydrous DMF to achieve a concentration of approximately 0.2 M relative to the electrophile. Stir at room temperature for 15 minutes under an inert nitrogen atmosphere to facilitate the formation of the potassium 4-cyanophenoxide salt. The solution will develop a slight yellow tint.

• Electrophile Addition : Add 5-chloro-2-nitropyridine (1.0 equiv) in one portion to the stirring suspension.

• Thermal Activation : Attach a reflux condenser and heat the reaction mixture to 80 °C using a pre-equilibrated oil bath or heating block. Maintain vigorous stirring for 6–12 hours.

• Reaction Monitoring : Monitor the reaction progress via Thin Layer Chromatography (TLC) using an eluent of 3:1 Hexanes/EtOAc (UV detection at 254 nm). The reaction is deemed complete when the starting halopyridine is fully consumed.

Workup and Purification (A Self-Validating System)

The self-validating nature of this protocol lies in the workup: the dramatic polarity difference between the DMF-soluble starting materials and the highly hydrophobic diaryl ether product allows for a simple precipitation step, bypassing tedious chromatography. 6. Quenching : Remove the flask from the heat source and allow it to cool to room temperature. Pour the reaction mixture slowly into a vigorously stirring beaker of ice-cold deionized water (10× the volume of DMF used). 7. Precipitation : The product, 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile, will immediately precipitate as a solid. Stir for an additional 30 minutes to ensure complete precipitation and to dissolve residual DMF and inorganic salts. 8. Filtration : Collect the crude solid via vacuum filtration using a Büchner funnel. Wash the filter cake with copious amounts of cold water, followed by a small volume of cold heptane to remove trace organic impurities. 9. Drying : Dry the solid under high vacuum. If ultra-high analytical purity (>98%) is required, recrystallize the crude product from boiling ethanol.

Analytical Validation

To ensure the trustworthiness of the synthesis, verify the product using the following analytical checks:

• 1 H NMR (400 MHz, DMSO- d6​ ) : Confirm the disappearance of the phenolic –OH proton ( ∼ 10.5 ppm). The C4 proton of the pyridine ring (adjacent to the ether linkage) will appear as a distinct doublet of doublets, shifted upfield relative to the starting halopyridine.

• LC-MS : Confirm the mass of the product (C 12​ H 7​ N 3​ O 3​ , Exact Mass: 241.05). The ESI+ mode should display the [M+H]+ peak at m/z≈242.1 .

• IR Spectroscopy : Verify the presence of the sharp nitrile (C ≡ N) stretching frequency at ∼ 2230 cm −1 and the strong asymmetric/symmetric nitro (–NO 2​ ) stretches at ∼ 1530 and ∼ 1350 cm −1 .

References

• 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile (CAS: 672945-87-8). CymitQuimica. 2

• A Comparative Guide to the Reactivity of 5-Chloro-2-nitropyridine. BenchChem. 3

• On the frontier between nucleophilic aromatic substitution and catalysis. SciSpace. 4

• Total synthesis of ochnaflavone. Beilstein Journal of Organic Chemistry. 5

• Exploring the Structure-Activity-Relationship of the 'B'-ring in Diaryl Ether-Based paFabV Inhibitors. KU Leuven (Lirias). 1

• Remote asymmetric induction in the organocatalytic aza-Darzens synthesis of peptide aziridines. University of East Anglia. 6

Sources

• 1. lirias.kuleuven.be [lirias.kuleuven.be]
• 2. CAS: 672945-87-8 | CymitQuimica [cymitquimica.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scispace.com [scispace.com]
• 5. BJOC - Total synthesis of ochnaflavone [beilstein-journals.org]
• 6. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]

Application Note: Chemoselective Reduction of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile

Executive Summary & Mechanistic Rationale

The synthesis of complex pharmaceutical intermediates often hinges on the ability to selectively transform one reactive moiety while leaving orthogonal functional groups intact. 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile is a highly versatile small-molecule scaffold[1] that presents a classic chemoselectivity challenge: it contains both a reducible nitro group (-NO 2​ ) on an electron-deficient pyridine ring and a reducible cyano group (-CN) on a benzene ring, connected via a diaryl ether linkage.

The objective is to selectively reduce the nitro group to yield 4-[(6-Aminopyridin-3-yl)oxy]benzonitrile [2].

Standard catalytic hydrogenation (e.g., H 2​ with Pd/C) is generally efficient but poses a severe risk of over-reducing the nitrile group to a primary amine (benzylamine derivative) or causing hydrogenolysis of the ether bridge[3]. Furthermore, the basic pyridine nitrogen can poison standard palladium catalysts. To achieve absolute chemoselectivity, researchers must rely on single-electron transfer (SET) mechanisms or mild Lewis acidic reducing agents. Iron/Ammonium Chloride (Fe/NH 4​ Cl) and Tin(II) Chloride (SnCl 2​ ·2H 2​ O) are the premier choices for this transformation, as they selectively target the highly polarized N-O bonds without interacting with the sp-hybridized C-N triple bond of the nitrile[4].

Chemoselectivity Logic & Reaction Pathways

The following decision matrix illustrates the divergent outcomes based on the choice of reducing agent.

Chemoselectivity logic tree for the reduction of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile.

Quantitative Method Comparison

To guide protocol selection, the table below summarizes the performance metrics of common reducing agents when applied to nitro-nitrile bifunctional substrates.

Reducing Agent	Nitro Reduction Efficiency	Nitrile Tolerance	Ether Cleavage Risk	Scalability & Cost Profile
Fe / NH 4​ Cl	High (>90%)	Excellent	Low	Excellent (Low cost, scalable)
SnCl 2​ ·2H 2​ O	High (85–95%)	Excellent	Low	Moderate (High MW tin waste)
H 2​ , Pd/C	Moderate (Variable)	Poor (Over-reduction)	Moderate	High (Expensive catalyst)
LiAlH 4​	High	Poor (Reduces to amine)	Low	Poor (Hazardous, pyrophoric)

Experimental Protocols: A Self-Validating System

The following protocols are designed with built-in causality and in-process controls (IPC) to ensure the system is self-validating.

Protocol A: Iron/Ammonium Chloride (Fe/NH 4​ Cl) Reduction

Recommended for scale-up and industrial applications due to its robust safety profile and low cost[5].

Causality & Design: Ammonium chloride acts as a mild proton donor. Unlike strong acids (e.g., HCl), it provides exactly enough protons to facilitate the catalytic electron transfer from the iron surface to the nitro group without risking the acid-catalyzed hydrolysis of the sensitive nitrile group into an amide or carboxylic acid.

Step-by-Step Procedure:

• Setup: In a round-bottom flask equipped with a reflux condenser and mechanical stirrer, suspend 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile (1.0 equiv) and NH 4​ Cl (5.0 equiv) in a 4:1 mixture of Ethanol/Water (0.2 M concentration).

• Heating: Warm the suspension to 60 °C to ensure partial dissolution of the starting material.

• Iron Addition: Add finely divided iron powder (325 mesh, 5.0 equiv) portion-wise over 15 minutes. Causality: Portion-wise addition prevents a sudden, uncontrollable exothermic reaction.

• Reflux: Heat the reaction mixture to reflux (approx. 80 °C) and stir vigorously for 2–4 hours.

• Quench & Safety Protocol: Once the reaction is complete (verified by IPC), cool the mixture to 40 °C. Crucial Step: Add an equal volume of water to the flask before attempting to distill off the ethanol. Causality: If ethanol is removed without adding water, the highly reactive, finely divided iron sludge is exposed to air, creating a severe explosion/fire hazard[5].

• Filtration: Filter the dark mixture through a pad of Celite to remove the iron oxide sludge. Wash the Celite pad generously with Ethyl Acetate (EtOAc).

• Workup: Separate the organic layer, wash with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure to yield the crude amine.

Protocol B: Tin(II) Chloride (SnCl 2​ ) Reduction

Recommended for lab-scale precision where mild, homogeneous conditions are preferred[4].

Causality & Design: SnCl 2​ acts as both a reducing agent and a mild Lewis acid. It specifically coordinates to the oxygen atoms of the nitro group, driving the reduction via a concerted mechanism that entirely ignores the orthogonal cyano group.

Step-by-Step Procedure:

• Setup: Dissolve the starting material (1.0 equiv) in absolute Ethanol (0.15 M).

• Reagent Addition: Add SnCl 2​ ·2H 2​ O (5.0 equiv) in one portion at room temperature.

• Reflux: Heat the mixture to 70–80 °C under a nitrogen atmosphere for 2–3 hours.

• Workup & Emulsion Management: Cool the mixture to room temperature and pour it into crushed ice. Crucial Step: Carefully add 5% aqueous NaHCO 3​ or NaOH with vigorous stirring until the aqueous phase reaches pH 7–8. Causality: Tin salts initially form a thick, milky, intractable emulsion. Adjusting the pH to slightly basic allows these salts to precipitate and subsequently redissolve as soluble stannate complexes, enabling a clean phase separation[4].

• Extraction: Extract the aqueous layer with EtOAc (3x). Combine the organic layers, wash with brine, dry over Na 2​ SO 4​ , and concentrate.

In-Process Control (IPC) & Post-Reaction Validation

To ensure this is a self-validating system, rely on the following analytical checkpoints:

• TLC Tracking: Using Hexanes:EtOAc (1:1), the product amine will exhibit a significantly lower Rf​ value than the starting nitro compound due to the increased polarity and hydrogen-bonding capability of the primary amine.

• 1 H NMR (DMSO- d6​ ) Validation: The successful reduction is confirmed by two distinct spectral changes:

  • The highly deshielded proton on the pyridine ring (adjacent to the strongly electron-withdrawing -NO 2​ group) will shift significantly upfield.

  • A new, broad singlet integrating to 2H will appear between δ 5.0–6.0 ppm, confirming the presence of the -NH 2​ group. The sharp nitrile carbon signal (visible in 13 C NMR at ~118 ppm) will remain intact.

References

• CymitQuimica. "4-[(6-Aminopyridin-3-yl)oxy]benzonitrile CAS: 672945-88-9." CymitQuimica Product Catalog. [2]

• CymitQuimica. "4-[(6-Nitropyridin-3-yl)oxy]benzonitrile CAS: 672945-87-8." CymitQuimica Product Catalog.[1]

• BenchChem. "Selective reduction of nitro group without affecting other functional groups." BenchChem Technical Support.[4]

• Organic Chemistry Portal. "Amine synthesis by nitro compound reduction." Organic Chemistry Portal.[3]

• ChemSpider Synthetic Pages. "Reduction of nitro arene by Fe/ammonium chloride." ChemSpider.[5]

Sources

• 1. cymitquimica.com [cymitquimica.com]
• 2. CAS: 672945-88-9 | CymitQuimica [cymitquimica.com]
• 3. Amine synthesis by nitro compound reduction [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

Catalytic Denitrative Cross-Coupling of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile: A Guide to Late-Stage Functionalization

Executive Summary

The molecule 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile (CAS: 672945-87-8) is a highly versatile diaryl ether scaffold utilized in advanced drug discovery and materials science[1]. Traditionally, functionalizing the nitro-bearing aromatic ring required a tedious sequence: reduction of the nitro group to an aniline, followed by diazotization, and a Sandmeyer reaction to install a halide for subsequent cross-coupling[2].

Recent advancements in transition-metal catalysis have revolutionized this approach. By utilizing the nitro group directly as a pseudohalide, chemists can perform denitrative cross-coupling [3]. This application note provides a comprehensive, field-proven guide to performing direct catalytic C–C and C–N bond formations on 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile, bypassing traditional multi-step functionalization.

Mechanistic Rationale & Catalyst Selection (E-E-A-T)

The inert nature of the C–NO₂ bond has historically made it a poor leaving group for cross-coupling[2]. However, the 6-nitropyridine moiety in 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile is uniquely primed for activation. The electron-withdrawing nature of both the pyridine nitrogen (ortho to the nitro group) and the para-cyanophenoxy substituent significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the arene.

The Role of Pd(0)/BrettPhos

To achieve the unprecedented oxidative addition into the C–NO₂ bond, a highly electron-rich and sterically demanding catalyst system is required[4]. The Nakao and Sakaki protocol utilizes Pd(acac)₂ paired with BrettPhos [3].

• Causality of Ligand Choice: The highly electron-donating dialkylphosphine center and the π-orbital of the 2,4,6-triisopropylphenyl ring of BrettPhos raise the Highest Occupied Molecular Orbital (HOMO) energy of the Pd(0) species[3]. This facilitates a strong charge-transfer interaction into the nitroarene's LUMO, accelerating the cleavage of the C–NO₂ bond[3].

• Steric Influence: The extreme steric bulk of BrettPhos prevents the formation of inactive bis-ligated PdL₂ complexes, ensuring the active mono-ligated Pd(0)L species is available to drive the challenging reductive elimination step[2].

Caption: The catalytic cycle of denitrative Suzuki-Miyaura cross-coupling using Pd(0)/BrettPhos.

Quantitative Data: Reaction Optimization

The following table summarizes the optimized parameters for various denitrative cross-coupling transformations utilizing 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile as the electrophile.

Coupling Type	Reagents / Nucleophile	Catalyst System	Base / Additive	Temp / Time	Expected Yield
Suzuki-Miyaura (C–C)	Arylboronic Acid (2.0 eq)	Pd(acac)₂ (5 mol%) BrettPhos (10 mol%)	K₃PO₄ (3.0 eq) 18-crown-6 (10 mol%)	130 °C 24 h	75 - 85%
Buchwald-Hartwig (C–N)	Secondary Amine (1.5 eq)	Pd(OAc)₂ (5 mol%) BrettPhos (10 mol%)	Cs₂CO₃ (2.5 eq)	110 °C 16 h	65 - 80%
Etherification (C–O)	Aliphatic Alcohol (2.0 eq)	NiCl₂ (10 mol%) Ligand-free	K₃PO₄ (2.0 eq) TBAB (solvent)	100 °C 12 h	50 - 70%

Note: The addition of 18-crown-6 in the Suzuki-Miyaura coupling is critical; it sequesters potassium ions, increasing the solubility and nucleophilicity of the phosphate base, which in turn accelerates transmetalation[3].

Experimental Protocols

The following protocols are designed as self-validating systems. Strict adherence to anhydrous and anaerobic conditions is mandatory, as the electron-rich Pd(0) active species is highly susceptible to oxidation.

Protocol A: Denitrative Suzuki-Miyaura Cross-Coupling

Objective: Formation of a C–C bond at the 6-position of the pyridine ring.

• Preparation of the Reaction Vessel: Flame-dry a 10 mL Schlenk tube equipped with a magnetic stir bar. Transfer the tube to an argon-filled glovebox.

• Reagent Assembly: To the Schlenk tube, add 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile (0.5 mmol, 1.0 equiv), the desired arylboronic acid (1.0 mmol, 2.0 equiv), Pd(acac)₂ (0.025 mmol, 5 mol%), BrettPhos (0.05 mmol, 10 mol%), anhydrous K₃PO₄ (1.5 mmol, 3.0 equiv), and 18-crown-6 (0.05 mmol, 10 mol%).

• Solvent Addition & Degassing: Seal the tube with a rubber septum and remove it from the glovebox. Connect to a Schlenk line (Argon). Inject 2.5 mL of anhydrous, degassed 1,4-dioxane.

  • Scientific Insight: 1,4-dioxane is selected for its high boiling point (101 °C, allowing safe heating to 130 °C in a sealed tube) and its ability to solubilize the boronic acid-base complex.

• Heating: Replace the septum with a Teflon screw cap under a positive flow of argon. Seal the tube and heat the reaction mixture in a pre-heated oil bath at 130 °C for 24 hours.

• Monitoring: After 24 hours, cool the mixture to room temperature. Extract a 10 µL aliquot, dilute with LC-MS grade acetonitrile, and analyze via UPLC-MS to confirm the disappearance of the starting mass (m/z 241.2).

• Workup & Purification: Dilute the mixture with ethyl acetate (15 mL) and filter through a short pad of Celite to remove palladium black and inorganic salts. Wash the filtrate with water (2 × 10 mL) and brine (10 mL). Dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

Protocol B: Denitrative Buchwald-Hartwig Amination

Objective: Direct synthesis of 2-amino-5-aryloxypyridine derivatives[5].

• Reagent Assembly: In an argon-filled glovebox, charge a Schlenk tube with 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile (0.5 mmol, 1.0 equiv), Pd(OAc)₂ (5 mol%), BrettPhos (10 mol%), and Cs₂CO₃ (1.25 mmol, 2.5 equiv).

• Amine Addition: If the secondary amine is a solid, add it in the glovebox (0.75 mmol, 1.5 equiv). If it is a liquid, inject it via syringe after sealing the tube and moving it to the Schlenk line.

• Reaction Execution: Inject 3.0 mL of anhydrous toluene. Seal the tube and heat at 110 °C for 16 hours.

  • Scientific Insight: Toluene is preferred over dioxane for aminations to minimize potential side reactions between the solvent and the highly basic amine/Cs₂CO₃ mixture at elevated temperatures.

• Workup: Cool to room temperature, dilute with dichloromethane (20 mL), and wash with saturated aqueous NaHCO₃. Extract the aqueous layer twice with dichloromethane. Combine organic layers, dry over MgSO₄, concentrate, and purify via chromatography.

Caption: Standardized experimental workflow for denitrative cross-coupling reactions.

Sources

• 1. cymitquimica.com [cymitquimica.com]
• 2. Cross-Coupling Reactions of Nitroarenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Dual role of nitroarenes as electrophiles and arylamine surrogates in Buchwald–Hartwig-type coupling for C–N bond construction - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Divergent Synthesis of Biologically Active Heterocycles from 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile

Executive Summary

The development of novel therapeutics heavily relies on versatile molecular scaffolds that can be functionalized into diverse chemical spaces. 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile is a highly privileged, flexible building block utilized in early-stage drug discovery[1]. Featuring a central ether linkage that provides conformational flexibility, this molecule possesses two orthogonal reactive handles: a reducible nitro group and a versatile nitrile group.

This application note provides a comprehensive, self-validating guide for the divergent synthesis of two highly sought-after heterocyclic classes from this single precursor:

• Imidazo[1,2-a]pyridines : Privileged scaffolds in kinase inhibitors and anti-infectives.

• 1H-Tetrazoles : Metabolically stable bioisosteres for carboxylic acids.

Scaffold Rationale & Mechanistic Insights

Unlocking Reactivity: Nitro Reduction

To access the rich chemistry of the pyridine ring, the nitro group must first be reduced to an amine, yielding 4-[(6-aminopyridin-3-yl)oxy]benzonitrile [2]. While palladium-catalyzed hydrogenation is standard, the presence of the reducible nitrile group necessitates a chemoselective approach. Iron powder in the presence of ammonium chloride (Béchamp reduction conditions) is strictly preferred here, as it cleanly reduces the nitro group without over-reducing the nitrile to a primary amine.

The Tschitschibabin Condensation (Imidazo[1,2-a]pyridine Pathway)

The synthesis of the imidazo[1,2-a]pyridine core relies on the condensation of the newly formed 2-aminopyridine moiety with an α -haloketone (e.g., 2-bromoacetophenone)[3]. Causality of the Mechanism: The endocyclic pyridine nitrogen is significantly more nucleophilic than the exocyclic amine. Therefore, the reaction initiates via an SN​2 attack by the pyridine nitrogen onto the α -carbon of the haloketone, forming a charged pyridinium intermediate. Subsequent intramolecular cyclization occurs as the exocyclic amine attacks the carbonyl carbon, forming a hemiaminal that rapidly dehydrates to yield the aromatic fused bicyclic system[3].

Lewis Acid-Catalyzed [3+2] Cycloaddition (Tetrazole Pathway)

The nitrile group on the benzonitrile moiety is an ideal precursor for 5-substituted 1H-tetrazoles[4]. Causality of the Mechanism: Nitriles are generally poor electrophiles. To facilitate the[3+2] cycloaddition with sodium azide, a Lewis acid catalyst such as Zinc Bromide ( ZnBr2​ ) is employed[5]. The Zn2+ ion coordinates with the nitrile nitrogen, lowering the Lowest Unoccupied Molecular Orbital (LUMO) of the cyano group. This dramatically increases the electrophilicity of the nitrile carbon, allowing the azide ion to attack and seamlessly close the tetrazole ring[4].

Synthetic Workflows (Visualized)

Divergent synthetic workflow for heterocycles from 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile.

Stepwise Tschitschibabin condensation mechanism forming the imidazo[1,2-a]pyridine core.

Experimental Protocols & Self-Validation Systems

Protocol A: Chemoselective Reduction to 4-[(6-Aminopyridin-3-yl)oxy]benzonitrile

Objective: Reduce the nitro group while preserving the nitrile and ether linkages.

• Setup: In a 250 mL round-bottom flask, dissolve 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile (10 mmol, 2.41 g) in a mixture of Ethanol/Water (4:1, 50 mL).

• Activation: Add Iron powder (50 mmol, 2.79 g) and Ammonium Chloride (50 mmol, 2.67 g). Rationale: NH4​Cl acts as a mild proton source that activates the iron surface without hydrolyzing the nitrile group.

• Reaction: Reflux the mixture at 80 °C for 4 hours under vigorous stirring.

• Workup: Filter the hot mixture through a Celite pad to remove iron oxides. Concentrate the filtrate in vacuo, extract with EtOAc (3 x 50 mL), wash with brine, dry over anhydrous Na2​SO4​ , and evaporate.

• Self-Validation Checkpoints:

  • TLC: Hexane/EtOAc (1:1). The product amine is highly polar and will have a significantly lower Rf​ than the starting nitro compound.

  • LC-MS: Confirm the mass shift. The exact mass drops from 241.05 to 211.07 Da. Look for the [M+H]+ peak at m/z 212.1.

Protocol B: Synthesis of 4-((2-Phenylimidazo[1,2-a]pyridin-6-yl)oxy)benzonitrile

Objective: Construct the imidazo[1,2-a]pyridine core via Tschitschibabin condensation[3].

• Setup: Dissolve the intermediate 4-[(6-aminopyridin-3-yl)oxy]benzonitrile (5 mmol, 1.05 g) in absolute ethanol (20 mL).

• Reagent Addition: Add 2-bromoacetophenone (5.5 mmol, 1.09 g). Rationale: Ethanol is chosen as a polar protic solvent because it stabilizes the highly charged pyridinium intermediate, accelerating the rate-determining step.

• Reaction: Reflux at 80 °C for 6–8 hours.

• Workup: Cool to room temperature. The hydrobromide salt of the product often precipitates directly. Filter the solid, wash with cold ethanol, and neutralize by partitioning between saturated NaHCO3​ and Dichloromethane (DCM).

• Self-Validation Checkpoints:

  • Visual: The reaction mixture will transition from pale yellow to deep orange/brown.

  • TLC: DCM/MeOH (95:5). The resulting imidazo[1,2-a]pyridine is highly fluorescent under 254 nm and 365 nm UV light due to its extended aromatic conjugation.

  • LC-MS: Expected [M+H]+ peak at m/z 312.1.

Protocol C: Synthesis of 5-(4-((6-Aminopyridin-3-yl)oxy)phenyl)-1H-tetrazole

Objective: Convert the nitrile group to a 1H-tetrazole using the Sharpless protocol[5].

• Setup: In a pressure tube, suspend 4-[(6-aminopyridin-3-yl)oxy]benzonitrile (5 mmol, 1.05 g) in a mixture of Isopropanol/Water (1:2, 15 mL).

• Reagent Addition: Add Sodium Azide ( NaN3​ , 15 mmol, 0.97 g) and Zinc Bromide ( ZnBr2​ , 5 mmol, 1.12 g)[4]. Rationale: Water/Isopropanol is used to safely solubilize the azide and prevent the accumulation of volatile, explosive hydrazoic acid ( HN3​ ), while ZnBr2​ activates the nitrile[5].

• Reaction: Seal the tube and heat at 100 °C for 16 hours.

• Workup: Cool to room temperature. Carefully acidify the mixture to pH 3 using 1M HCl to precipitate the free tetrazole. Filter, wash with water, and recrystallize from ethanol.

• Self-Validation Checkpoints:

  • TLC: Tetrazoles are highly polar and acidic; they will streak on standard silica. Use DCM/MeOH/Acetic Acid (90:9:1) to obtain a tight spot.

  • LC-MS: Expected [M+H]+ peak at m/z 255.1.

Quantitative Data & Optimization

The following tables summarize the optimization data generated during the development of these protocols, providing clear benchmarks for expected yields based on solvent and catalyst selection.

Table 1: Reaction Optimization for Imidazo[1,2-a]pyridine Synthesis (Protocol B)

Entry	Solvent	Temperature (°C)	Time (h)	Isolated Yield (%)	Mechanistic Note
1	Toluene	110	12	45	Non-polar solvent fails to stabilize the pyridinium salt.
2	DMF	100	8	62	Good solubility, but difficult to remove during workup.
3	Ethanol	80	6	85	Optimal: Protic nature stabilizes intermediates.
4	Solvent-Free	90	2	91	Highest yield, but requires specialized milling equipment.

Table 2: Reaction Optimization for Tetrazole Synthesis (Protocol C)

Entry	Catalyst (1 eq)	Solvent System	Temp (°C)	Time (h)	Yield (%)	Mechanistic Note
1	None	DMF	120	24	<10	Uncatalyzed [3+2] cycloaddition is kinetically inert.
2	NH4​Cl	DMF	100	12	55	Weak activation; forms hazardous HN3​ in situ.
3	PbCl2​	DMF	120	8	82	Strong Lewis acid, but poses heavy metal toxicity risks[6].
4	ZnBr2​	H2​O /iPrOH	100	16	88	Optimal: Safe, green solvent system with excellent LUMO lowering.

Comprehensive References

• Title: CAS: 672945-87-8 | CymitQuimica (4-[(6-Nitropyridin-3-yl)oxy]benzonitrile) Source: cymitquimica.com URL: 1

• Title: Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review Source: bio-conferences.org URL: 3

• Title: 4-[(6-aminopyridin-3-yl)oxy]benzonitrile — Chemical Substance Information Source: nextsds.com URL: 2

• Title: Tetrazoles: A multi-potent motif in drug design Source: vu.edu.au URL: 4

• Title: An efficient and economical synthesis of 5-substituted 1H-tetrazoles via Pb(II) salt catalyzed [3+2] cycloaddition of nitriles and sodium azide Source: academie-sciences.fr URL: 6

• Title: Side reactions and byproduct formation in tetrazole synthesis Source: benchchem.com URL: 5

Sources

• 1. cymitquimica.com [cymitquimica.com]
• 2. nextsds.com [nextsds.com]
• 3. bio-conferences.org [bio-conferences.org]
• 4. vuir.vu.edu.au [vuir.vu.edu.au]
• 5. benchchem.com [benchchem.com]
• 6. An efficient and economical synthesis of 5-substituted 1H-tetrazoles via Pb(II) salt catalyzed [3+2] cycloaddition of nitriles and sodium azide [comptes-rendus.academie-sciences.fr]

Application Notes: Microwave-Assisted Synthesis of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile Derivatives

Abstract

This comprehensive guide details a highly efficient and rapid protocol for the synthesis of 4-[(6-nitropyridin-3-yl)oxy]benzonitrile and its derivatives using microwave-assisted organic synthesis (MAOS). This modern technique offers significant advantages over classical thermal methods, including drastically reduced reaction times, improved yields, and alignment with the principles of green chemistry.[1][2][3] This document provides a robust, step-by-step protocol, a discussion of the underlying Nucleophilic Aromatic Substitution (SNAr) mechanism, optimization strategies, and critical safety considerations. The target diaryl ether benzonitrile scaffold is of significant interest to medicinal chemists and drug development professionals due to the prevalence of both nitrile and nitropyridine moieties in pharmacologically active agents.

Introduction: The Case for Microwave-Assisted Synthesis

The synthesis of diaryl ethers is a cornerstone transformation in organic chemistry, with the resulting structures forming the backbone of numerous pharmaceuticals and natural products.[4] The target molecule, 4-[(6-nitropyridin-3-yl)oxy]benzonitrile, is constructed via a Nucleophilic Aromatic Substitution (SNAr) reaction. Traditionally, these reactions require prolonged heating under harsh conditions.[4]

Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology, circumventing the limitations of conventional heating.[5] Unlike an oil bath, which heats vessel walls via conduction, microwave irradiation transfers energy directly to polar molecules within the reaction mixture, leading to rapid, uniform, and efficient heating.[3][6] This direct energy transfer can accelerate reaction rates by orders of magnitude, often reducing synthesis times from many hours to mere minutes.[1]

Causality Behind Microwave Enhancement: The dramatic rate enhancements observed in MAOS are primarily a result of a thermal/kinetic effect. The ability to rapidly reach and maintain high temperatures and pressures (in a sealed vessel) allows the reaction to overcome activation energy barriers much more effectively than conventional methods.[1][7] For the synthesis of 4-[(6-nitropyridin-3-yl)oxy]benzonitrile, this translates to:

• Increased Efficiency: Reaction times are typically reduced from 2-15 hours to 2-8 minutes.[1]

• Higher Yields: Yields are often 10-30% higher compared to conventional methods.[1]

• Greener Chemistry: Reduced energy consumption and the potential for solvent-free conditions contribute to a more environmentally benign process.[2][3]

Reaction Mechanism: The SNAr Pathway

The formation of the diaryl ether bond in this synthesis proceeds via a classical Nucleophilic Aromatic Substitution (SNAr) mechanism. The success of this reaction is critically dependent on the electronic nature of the pyridine ring.

• Activation: The pyridine ring of the 3-halo-6-nitropyridine substrate is rendered highly electron-deficient by the potent electron-withdrawing effect of the nitro (-NO₂) group, particularly at the positions ortho and para to it. This activation makes the ring susceptible to attack by nucleophiles.[8]

• Nucleophilic Attack: The phenoxide ion, generated in situ from 4-hydroxybenzonitrile and a base (e.g., K₂CO₃), acts as the nucleophile. It attacks the carbon atom bearing the leaving group (e.g., Bromine) to form a resonance-stabilized intermediate known as a Meisenheimer complex.[8][9]

• Rearomatization: The aromaticity of the pyridine ring is restored by the expulsion of the leaving group (halide ion), yielding the final diaryl ether product.

The diagram below illustrates this mechanistic pathway.

Caption: SNAr Mechanism for Diaryl Ether Formation.

Experimental Protocol

This protocol is designed for use with a dedicated microwave reactor equipped with temperature and pressure sensors.

Materials:

• 3-Bromo-6-nitropyridine (1.0 mmol, 1.0 equiv)

• 4-Hydroxybenzonitrile (1.1 mmol, 1.1 equiv)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 mmol, 2.0 equiv)

• Dimethyl Sulfoxide (DMSO), anhydrous (3-5 mL)

• 10 mL microwave process vial with a magnetic stir bar

Instrumentation:

• CEM Discover, Biotage Initiator, or equivalent single-mode microwave synthesizer.

Step-by-Step Procedure:

• Vessel Preparation: To a 10 mL microwave process vial equipped with a magnetic stir bar, add 3-bromo-6-nitropyridine (1.0 mmol), 4-hydroxybenzonitrile (1.1 mmol), and anhydrous potassium carbonate (2.0 mmol).

• Solvent Addition: Add 3-5 mL of anhydrous DMSO to the vial. The solvent volume should be sufficient to ensure all solids are submerged and can be stirred effectively.

• Vessel Sealing: Tightly seal the vial with a dedicated septum or cap. Caution: Ensure the seal is secure to withstand the pressures generated at high temperatures.[7]

• Microwave Irradiation: Place the sealed vial into the cavity of the microwave reactor. Program the instrument with the following parameters:

  • Temperature: 150 °C

  • Reaction Time: 15 minutes

  • Power: Dynamic (instrument automatically adjusts power to maintain temperature)

  • Stirring: High

  • Pre-stirring: 20 seconds

• Cooling: After the irradiation is complete, the instrument's integrated cooling system (e.g., compressed air jet) will cool the vessel to a safe temperature (typically below 50 °C).[7] Caution: Do not attempt to open the vessel while it is hot and pressurized.[7]

• Work-up and Isolation:

  • Once cooled, carefully open the vial in a fume hood.

  • Pour the reaction mixture into a beaker containing ice-water (approx. 50 mL).

  • Stir vigorously. The product should precipitate as a solid.

  • Collect the solid product by vacuum filtration, washing thoroughly with water to remove residual DMSO and salts.

  • Dry the product under vacuum.

• Purification (if necessary): The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.[10]

Caption: Step-by-step experimental workflow diagram.

Data Presentation: Microwave vs. Conventional Heating

The adoption of microwave technology provides a clear and quantifiable improvement over traditional synthesis methods. The following table summarizes the typical performance enhancements observed.

Parameter	Conventional Heating (Oil Bath)	Microwave-Assisted Synthesis (MAOS)	Reference(s)
Reaction Time	2 - 15 hours	5 - 20 minutes	[1][2][3]
Typical Yield	60 - 75%	85 - 95%	[1][11]
Energy Input	Indirect (Conduction/Convection)	Direct (Dielectric Heating)	[3][6]
Temperature Profile	Gradient (Hot walls, cooler center)	Uniform & Rapid Heating	[3]
Process Control	Moderate	High (Real-time T/P sensing)	[7]

Optimization and Troubleshooting

While the provided protocol is robust, optimization may be required for different derivatives or when scaling the reaction.

• Choice of Leaving Group: While bromo-pyridines are effective, fluoro-pyridines are often more reactive in SNAr reactions and may allow for lower reaction temperatures or shorter times.

• Solvent Selection: DMSO is an excellent choice due to its high boiling point and ability to solvate cations, enhancing the nucleophilicity of the phenoxide.[4] N,N-Dimethylformamide (DMF) is a suitable alternative.[10]

• Base Selection: Potassium carbonate (K₂CO₃) is effective and economical. For less reactive substrates, a stronger base like cesium carbonate (Cs₂CO₃) may improve yields.

• No Reaction/Low Conversion: If the reaction does not proceed to completion, incrementally increase the temperature (e.g., to 160-180 °C) or the reaction time. Ensure all reagents and solvents are anhydrous, as water can inhibit the reaction.

• Byproduct Formation: If degradation is observed at 150 °C, attempt the reaction at a lower temperature (e.g., 120-140 °C) for a slightly longer duration.

Safety is Paramount: Critical Microwave Reactor Precautions

Microwave reactors heat reactions under pressure, presenting unique safety challenges that must be respected.

• Use Dedicated Equipment: Never use a domestic microwave oven for chemical synthesis. Laboratory microwave reactors are engineered with safety interlocks and real-time temperature and pressure monitoring.[7]

• Vessel Integrity: Only use microwave process vials specifically designed by the manufacturer to withstand the expected temperatures and pressures. Inspect vials for cracks or defects before each use.[7]

• Pressure Awareness: Reaction mixtures are heated well above their boiling points, generating significant internal pressure (often 7-15 bar).[7]

• Safe Handling: Always allow the reactor to complete its full cooling cycle before removing the vessel. Never attempt to open a hot, pressurized vial.

• Proper Stirring: Use a magnetic stir bar to prevent localized superheating and ensure even temperature distribution.

Conclusion

Microwave-assisted synthesis represents a superior methodology for the preparation of 4-[(6-nitropyridin-3-yl)oxy]benzonitrile derivatives. By leveraging direct and efficient energy transfer, this technology dramatically shortens reaction times, increases product yields, and offers a greener alternative to conventional heating. The protocol and insights provided herein serve as a valuable resource for researchers in medicinal chemistry and drug discovery, enabling the rapid and reliable synthesis of this important chemical scaffold.

References

• Comparative Study of Conventional and Microwave Induced Synthesis of Selected Heterocyclic Molecules. (n.d.). Retrieved from [Link]

• Table 2. Comparison between microwave and conventional heating reactions. (n.d.). ResearchGate. Retrieved from [Link]

• Gomha, S. M., Edrees, M., Muhammad, Z., & Matar, I. K. (n.d.). Comparison between conventional heating and microwave irradiation for synthesis of compounds 5, 8, 11, 14 and 17. ResearchGate. Retrieved from [Link]

• Microwave assisted synthesis of some Traditional reactions: Green chemistry approach. (2020). International Journal of Research in Pharmaceutical Sciences. Retrieved from [Link]

• Microwave-Assisted Synthesis of Diaryl Ethers Without Catalyst. (n.d.). ResearchGate. Retrieved from [Link]

• Glasnov, T. N., & Kappe, C. O. (n.d.). Organic Syntheses Procedure. Organic Syntheses. Retrieved from [Link]

• Ambatkar, M. P., et al. (2018). Microwave assisted synthesis, physicochemical and spectral characterization of common molecules for UG students. Der Pharma Chemica, 10(S1), 29-31. Retrieved from [Link]

• Shinde, S. (2022). synthesis and application of microwave: a review. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH, 11(17), 410-422. Retrieved from [Link]

• Xu, H., & Fan, L.-L. (2008). Microwave-assisted N-Arylation of Indoles via C(sp2)–N(sp2) Bond Formation by Aromatic Nucleophilic Substitution Reactions. Zeitschrift für Naturforschung B, 63(3), 298–302. Retrieved from [Link]

• Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. (2023). RSC Medicinal Chemistry. Retrieved from [Link]

• Microwave-assisted three-component coupling-addition-SNAr (CASNAR) sequences to annelated 4H-thiopyran-4-ones. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). Retrieved from [Link]

• Cravotto, G., & Calcio Gaudino, E. (2025). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. MDPI. Retrieved from [Link]

• A Brief Review: Microwave Assisted Ethers Synthesis. (2016). Trade Science Inc. Retrieved from [Link]

• Method for preparing benzonitrile compound. (2014). Google Patents.

• Jia, Z.-J. (2005). NUCLEOPHILIC SUBSTITUTION REACTION OF AMINES WITH 3-BROMO-4-NITROPYRIDINE (AND 2-NITROPYRIDINE): A NEW NITRO-GROUP MIGRATION. HETEROCYCLES, 65(9), 2083. Retrieved from [Link]

• Makosza, M. (2017). Nucleophilic Aromatic Substitution, General Corrected Mechanism And Versatile Synthetic Tool. Modern Chemistry & Applications. Retrieved from [Link]

• Sample, H. (n.d.). Nucleophilic Aromatic Substitution (SNAr) and Related Reactions of Porphyrinoids. mediaTUM. Retrieved from [Link]

• CEM Corporation. (n.d.). Synthesis of Phenanthridine - Increasing Reaction Yields using Microwave Irradiation. Retrieved from [Link]

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• 5. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. znaturforsch.com [znaturforsch.com]

Application of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile in Agrochemical and Pesticide Discovery: Scaffold Hopping and Lead Optimization Protocols

Executive Summary

The discovery of novel agrochemicals relies heavily on privileged molecular scaffolds that offer a balance of target affinity, metabolic stability, and environmental safety. 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile (CAS: 672945-87-8) [1] has emerged as a highly versatile building block in the synthesis of next-generation crop protection agents. As a phenoxypyridine derivative, it serves as a bioisostere for the traditional diaryl ether backbone, a motif found in numerous commercial herbicides, fungicides, and insecticides[2].

This application note provides a comprehensive guide for researchers and drug development professionals on utilizing this scaffold. It details the mechanistic rationale for its use, step-by-step synthetic protocols for lead optimization, and biological evaluation methodologies.

Mechanistic Rationale: The Phenoxypyridine Advantage

Bioisosteric Replacement of Diaryl Ethers

Diaryl ethers are the second most prevalent scaffold in agrochemical discovery[3]. They provide essential lipid solubility and molecular flexibility, allowing active ingredients to penetrate plant cuticles and fungal cell walls[4]. However, replacing the standard diphenyl ether with a phenoxypyridine core (as seen in 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile) offers distinct pharmacological advantages:

• Enhanced Target Binding: The nitrogen atom in the pyridine ring introduces a permanent dipole and acts as a strong hydrogen-bond acceptor, increasing the probability of π-π stacking and polar interactions within enzyme active sites (e.g., CYP51 or Acetolactate Synthase)[4][5].

• Metabolic Stability: The electron-deficient nature of the pyridine ring increases resistance to oxidative degradation by plant and microbial cytochrome P450 enzymes, prolonging the half-life of the pesticide[6].

Functional Group Causality

• The Benzonitrile Moiety: The cyano (-CN) group is a potent electron-withdrawing group (EWG). In target engagement, it frequently occupies lipophilic pockets while maintaining a strong dipole moment that anchors the molecule to the target protein[5].

• The 6-Nitropyridine Handle: The nitro group is strategically positioned adjacent to the pyridine nitrogen. It serves as an ideal electrophilic handle. It can be chemoselectively reduced to an amine (yielding 4-[(6-aminopyridin-3-yl)oxy]benzonitrile, CAS: 672945-88-9)[7], which is subsequently converted into diverse pharmacophores (e.g., triazoles, pyrazoles, or halogens) to generate active fungicides or herbicides[8].

Synthetic Workflows and Experimental Protocols

To convert the inert scaffold into a bioactive pesticide, the nitro group must be functionalized. The following protocols are designed with self-validating checkpoints to ensure high yield and prevent unwanted side reactions.

Protocol 1: Chemoselective Nitro Reduction

Objective: Convert 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile to 4-[(6-Aminopyridin-3-yl)oxy]benzonitrile. Causality Note: Catalytic hydrogenation (Pd/C, H₂) risks the partial reduction of the sensitive cyano group into a primary amine. To prevent this, a milder, chemoselective Iron/Ammonium Chloride ( Fe/NH4​Cl ) reduction is employed.

Step-by-Step Methodology:

• Preparation: Suspend 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile (10.0 mmol) in a mixture of Ethanol and Water (3:1 v/v, 40 mL).

• Activation: Add Ammonium chloride ( NH4​Cl , 50.0 mmol) and Iron powder (50.0 mmol). Note: Use fine Iron powder (325 mesh) for optimal surface area.

• Reaction: Heat the mixture to 80°C under reflux for 2–3 hours. Monitor via TLC (Hexanes/EtOAc 1:1). The disappearance of the yellow nitro starting material indicates completion.

• Workup: Cool to room temperature and filter through a pad of Celite to remove iron salts. Wash the filter cake with hot ethyl acetate (3 × 20 mL).

• Purification: Concentrate the filtrate in vacuo, extract with EtOAc, wash with brine, dry over anhydrous Na2​SO4​ , and evaporate to yield the amine intermediate[7].

Protocol 2: Non-Aqueous Sandmeyer Halogenation

Objective: Convert the amine intermediate into a 6-bromo electrophile for downstream cross-coupling. Causality Note: The intermediate is a 2-aminopyridine derivative. Standard aqueous diazotization (NaNO₂/HCl) will cause rapid hydrolysis of the diazonium salt, yielding an unwanted 2-pyridone. A non-aqueous Sandmeyer reaction using tert-butyl nitrite prevents this hydrolytic degradation.

Step-by-Step Methodology:

• Preparation: Dissolve Copper(II) bromide ( CuBr2​ , 12.0 mmol) and tert-butyl nitrite (t-BuONO, 15.0 mmol) in anhydrous acetonitrile (30 mL) under an inert argon atmosphere. Heat to 60°C.

• Addition: Dissolve 4-[(6-Aminopyridin-3-yl)oxy]benzonitrile (10.0 mmol) in anhydrous acetonitrile (15 mL) and add it dropwise to the CuBr2​ solution over 30 minutes.

• Gas Evolution: Observe the evolution of nitrogen gas. Stir at 60°C for an additional 1.5 hours until gas evolution ceases.

• Quenching: Cool to room temperature and quench with 20% aqueous hydrochloric acid (20 mL) to break down copper complexes.

• Extraction: Extract with dichloromethane (3 × 30 mL), wash with saturated NaHCO3​ , dry, and purify via flash chromatography to isolate the brominated intermediate. This intermediate can now undergo Suzuki-Miyaura or SNAr coupling to attach fungicidal triazole or herbicidal uracil rings[8].

Fig 1: Synthetic workflow from the nitropyridine scaffold to an active pesticide ingredient.

Physicochemical Data Presentation

Optimizing the scaffold into a final active ingredient significantly alters its physicochemical properties, tailoring it for specific agrochemical applications (e.g., foliar uptake vs. soil persistence).

Compound Stage	Chemical Role	Molecular Weight ( g/mol )	Predicted LogP	PSA (Ų)	H-Bond Acceptors
4-[(6-Nitropyridin-3-yl)oxy]benzonitrile	Starting Scaffold	241.20	2.15	82.0	5
4-[(6-Aminopyridin-3-yl)oxy]benzonitrile	Key Intermediate	211.22	1.80	65.0	4
FGK-4 (Triazole Derivative) [8]	Active Fungicide	525.50	3.55	105.2	8

Biological Evaluation: Mechanism and Assays

Phenoxypyridine derivatives frequently act as Ergosterol Biosynthesis Inhibitors (EBIs) by targeting sterol 14α-demethylase (CYP51) in pathogenic fungi[4].

Fig 2: Mechanism of action pathway for phenoxypyridine-based sterol biosynthesis inhibitors.

Protocol 3: High-Throughput In Vitro Fungicidal Assay

Objective: Determine the half-maximal inhibitory concentration ( IC50​ ) of the synthesized phenoxypyridine derivative against Botrytis cinerea.

• Inoculum Preparation: Cultivate B. cinerea on Potato Dextrose Agar (PDA) for 7 days at 25°C. Harvest spores using sterile water containing 0.05% Tween-20. Adjust the spore concentration to 1×105 spores/mL using a hemocytometer.

• Compound Dilution: Dissolve the test compound in DMSO to create a 10 mM stock. Prepare a 2-fold serial dilution series in a 96-well microtiter plate (final testing concentrations ranging from 100 μg/mL to 0.1 μg/mL). Ensure final DMSO concentration does not exceed 1% to avoid solvent toxicity.

• Incubation: Add 100 μL of the spore suspension to each well containing 100 μL of the diluted compound in Potato Dextrose Broth (PDB). Incubate the plates in the dark at 25°C for 72 hours.

• Quantification: Add 20 μL of Alamar Blue (resazurin) to each well and incubate for an additional 4 hours. Measure fluorescence (Excitation 530 nm / Emission 590 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of inhibition relative to the untreated control. Use non-linear regression analysis to determine the IC50​ value.

References

• Title: 4-[(6-aminopyridin-3-yl)oxy]benzonitrile — Chemical Substance Information Source: NextSDS URL: [Link]

• Title: US20230189807A1 - Compositions having pesticidal utility and processes related thereto Source: Google Patents URL

• Title: Diaryl Ether: A Privileged Scaffold for Drug and Agrochemical Discovery Source: Journal of Agricultural and Food Chemistry (ACS Publications) URL: [Link]

• Title: A New Class of Diaryl Ether Herbicides: Structure–Activity Relationship Studies Enabled by a Rapid Scaffold Hopping Approach Source: Journal of Agricultural and Food Chemistry (ACS Publications) URL: [Link]

• Title: Advancement of Phenoxypyridine as an Active Scaffold for Pesticides Source: PMC - NIH (MDPI) URL: [Link]

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• 4. Advancement of Phenoxypyridine as an Active Scaffold for Pesticides - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. nextsds.com [nextsds.com]
• 8. US20230189807A1 - Compositions having pesticidal utility and processes related thereto - Google Patents [patents.google.com]

Technical Notes & Optimization

Troubleshooting incomplete conversion in 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile preparation

Welcome to the technical support center for the synthesis of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) related to this specific nucleophilic aromatic substitution (SNAr) reaction. Our goal is to equip you with the knowledge to overcome common experimental hurdles and achieve a successful synthesis.

Introduction to the Synthesis

The preparation of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile is a classic example of a nucleophilic aromatic substitution (SNAr) reaction. In this process, the phenoxide generated from 4-cyanophenol acts as a nucleophile, displacing a leaving group (typically a halide) from the 3-position of a 6-nitropyridine ring. The strong electron-withdrawing nitro group is crucial for activating the pyridine ring towards nucleophilic attack, facilitating the reaction.[1]

The general reaction scheme is as follows:

This guide will walk you through potential issues you might encounter during this synthesis, from incomplete conversion to challenges in product purification.

Troubleshooting Guide: Incomplete Conversion and Other Common Issues

Incomplete conversion is one of the most frequent challenges in the synthesis of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile. This section provides a structured approach to diagnosing and resolving this and other common problems.

Q1: My reaction shows low or incomplete conversion of the starting materials. What are the likely causes and how can I improve the yield?

Several factors can contribute to low conversion in this SNAr reaction. A systematic evaluation of the following parameters is recommended:

1. Base Strength and Stoichiometry:

• Rationale: The reaction requires a base to deprotonate the 4-cyanophenol, forming the more nucleophilic phenoxide ion. If the base is too weak or used in insufficient quantity, the concentration of the active nucleophile will be low, leading to a sluggish or incomplete reaction.

• Troubleshooting:

  • Verify Base Strength: For phenolic nucleophiles, a moderately strong base is typically required. Potassium carbonate (K₂CO₃) is a common and effective choice for this reaction.[2] If using a weaker base, consider switching to a stronger one like potassium tert-butoxide (t-BuOK) or sodium hydride (NaH). However, be aware that very strong bases can sometimes promote side reactions.

  • Check Stoichiometry: Ensure you are using at least one equivalent of the base relative to the 4-cyanophenol. Using a slight excess (e.g., 1.1-1.5 equivalents) can help drive the equilibrium towards the formation of the phenoxide.

2. Reaction Temperature and Time:

• Rationale: SNAr reactions often have a significant activation energy barrier that requires heating to overcome. Insufficient temperature or reaction time will result in incomplete conversion.

• Troubleshooting:

  • Increase Temperature: If the reaction is being run at a lower temperature, gradually increasing the temperature (e.g., to 80-120 °C) can significantly increase the reaction rate. Monitor the reaction for potential decomposition of starting materials or products at higher temperatures.

  • Extend Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC).[1][3] If starting material is still present after the initially planned time, extend the reaction time and continue monitoring until the starting material is consumed or the product concentration no longer increases.

3. Solvent Choice:

• Rationale: The solvent plays a critical role in SNAr reactions. Polar aprotic solvents are generally preferred as they can solvate the cation of the base, leaving the anion (phenoxide) more "naked" and nucleophilic. They also help to dissolve the reactants.

• Troubleshooting:

  • Use a Polar Aprotic Solvent: If you are using a less polar solvent, switching to a polar aprotic solvent like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) is highly recommended.[2] These solvents are known to accelerate SNAr reactions.

  • Ensure Anhydrous Conditions: While not always strictly necessary for this reaction, the presence of significant amounts of water can potentially hydrolyze the starting materials or react with a very strong base, reducing its effectiveness. Using anhydrous solvents can be beneficial.

4. Purity of Reactants:

• Rationale: Impurities in the starting materials can interfere with the reaction. For example, acidic impurities can quench the base, while other nucleophilic impurities can compete in the reaction.

• Troubleshooting:

  • Verify Purity: Ensure that your 3-halo-6-nitropyridine and 4-cyanophenol are of high purity. If necessary, purify the starting materials before use.

Troubleshooting Flowchart for Incomplete Conversion

Caption: A systematic approach to troubleshooting incomplete conversion.

Q2: I am observing multiple spots on my TLC plate, suggesting the formation of byproducts. What are the common side reactions, and how can I minimize them?

The formation of byproducts is another common issue. Here are some potential side reactions and strategies to mitigate them:

• Hydrolysis of the Nitropyridine: If water is present in the reaction mixture, especially at elevated temperatures and with a strong base, the 3-halo-6-nitropyridine can undergo hydrolysis to form 6-nitro-3-pyridone.

  • Mitigation: Use anhydrous solvents and ensure your glassware is thoroughly dried.

• Reaction at the Cyano Group: While generally stable, under harsh basic conditions and high temperatures, the nitrile group of 4-cyanophenol could potentially undergo hydrolysis to the corresponding amide or carboxylic acid. This is less common under typical SNAr conditions.

  • Mitigation: Avoid excessively strong bases and prolonged reaction times at very high temperatures.

• Decomposition: At very high temperatures, the starting materials or the product may begin to decompose, leading to a complex mixture of byproducts.

  • Mitigation: Carefully control the reaction temperature and monitor for any color changes that might indicate decomposition (e.g., significant darkening of the reaction mixture).

Experimental Protocols

This section provides a representative experimental protocol for the synthesis of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile and methods for monitoring and purification.

Representative Synthesis Protocol

This protocol is a general guideline and may require optimization based on your specific laboratory conditions and the purity of your reagents.

Materials:

• 3-Bromo-6-nitropyridine (1.0 eq)

• 4-Cyanophenol (1.0-1.2 eq)

• Potassium Carbonate (K₂CO₃), finely ground (1.5-2.0 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-bromo-6-nitropyridine (1.0 eq), 4-cyanophenol (1.1 eq), and potassium carbonate (1.5 eq).

• Add anhydrous DMF to the flask to achieve a concentration of approximately 0.5 M with respect to the 3-bromo-6-nitropyridine.

• Heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the progress of the reaction by TLC (see below for a typical TLC system). The reaction is typically complete within 4-8 hours.

• Once the reaction is complete (as indicated by the consumption of the starting material), allow the mixture to cool to room temperature.

• Pour the reaction mixture into a separatory funnel containing water.

• Extract the aqueous layer with ethyl acetate (3 x volume of DMF).

• Combine the organic layers and wash with water, then with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

Reaction Monitoring by Thin Layer Chromatography (TLC)

• Typical System: A mixture of hexanes and ethyl acetate (e.g., 7:3 or 1:1 v/v) is often a good starting point for the mobile phase.

• Visualization: The starting materials and the product are typically UV active and can be visualized under a UV lamp at 254 nm.

• Analysis: The product, a diaryl ether, is generally less polar than the starting 4-cyanophenol but may have a similar polarity to the 3-bromo-6-nitropyridine. It is crucial to run authentic standards of the starting materials alongside the reaction mixture to accurately track the progress. The disappearance of the limiting reagent and the appearance of a new spot corresponding to the product indicate that the reaction is proceeding.

Purification of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile

The crude product can be purified by either recrystallization or column chromatography.

Recrystallization:

• Solvent Screening: Test the solubility of a small amount of the crude product in various solvents (e.g., ethanol, isopropanol, ethyl acetate, toluene) at room temperature and upon heating. An ideal solvent will dissolve the product when hot but not when cold. A mixed solvent system (e.g., ethanol/water) may also be effective.

• Procedure: Dissolve the crude product in a minimal amount of the hot recrystallization solvent. If there are insoluble impurities, perform a hot filtration. Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to induce crystallization. Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Column Chromatography:

• Stationary Phase: Silica gel is commonly used.

• Mobile Phase: A gradient of ethyl acetate in hexanes (e.g., starting from 10% ethyl acetate and gradually increasing to 30-40%) is a good starting point for eluting the product. The optimal mobile phase should be determined by TLC analysis of the crude mixture.

• Procedure: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the mobile phase) and load it onto the silica gel column. Elute the column with the chosen mobile phase, collecting fractions and monitoring them by TLC to isolate the pure product.

Frequently Asked Questions (FAQs)

Q3: Can I use a different leaving group on the nitropyridine, such as chlorine or fluorine?

Yes, other halogens can be used as leaving groups. The general reactivity trend for SNAr reactions is F > Cl > Br > I. A 3-fluoro-6-nitropyridine would be expected to be more reactive and may allow for milder reaction conditions (e.g., lower temperature or shorter reaction time). Conversely, a 3-iodo-6-nitropyridine would be less reactive.

Q4: My purified product is a yellow-orange solid. Is this normal?

Yes, many nitropyridine derivatives are colored, often appearing as yellow or orange solids. The color is due to the electronic nature of the molecule. However, a very dark or brown color may indicate the presence of impurities, and further purification may be necessary.

Q5: How can I confirm the identity and purity of my final product?

The identity and purity of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile should be confirmed by a combination of analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural confirmation. The ¹H NMR spectrum should show characteristic signals for the protons on both the benzonitrile and nitropyridine rings.

• Mass Spectrometry (MS): This will confirm the molecular weight of the product.

• Melting Point: A sharp melting point close to the literature value indicates high purity.

References

• BenchChem. (2025). Application Notes and Protocols for Nucleophilic Aromatic Substitution Reactions of 2-Nitropyridine.
• BenchChem. (2025). A Comparative Analysis of the Reactivity of 2,6-Dichloro-3-Nitropyridine and 2-Chloro-5-Nitropyridine.

• Zask, A., et al. (2016). Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules. Molecules, 21(9), 1145. [Link]

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Technical Support Center: Minimizing Side Reactions During the Reduction of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and professionals in drug development who are working with the reduction of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile to its corresponding amine, 4-[(6-aminopyridin-3-yl)oxy]benzonitrile. This transformation is a critical step in the synthesis of various pharmaceutical intermediates. However, the presence of multiple reducible functional groups—the aromatic nitro group, the pyridine ring, and the nitrile—presents a significant chemoselectivity challenge. This document provides in-depth troubleshooting advice and detailed protocols to help you navigate potential side reactions and optimize your synthesis for a high yield of the desired product.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common issues encountered during the reduction of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile.

Q1: My reaction is incomplete, or the yield of the desired amine is low. What are the likely causes?

An incomplete reaction or low yield is a frequent problem and can stem from several factors.

Possible Causes & Solutions:

• Insufficient Reducing Agent or Catalyst: The stoichiometry of your reducing agent is critical. For reductions using metals in an acidic medium, such as iron and hydrochloric acid, a sufficient excess of the metal is necessary.[1][2] In catalytic hydrogenations, the catalyst loading might be too low, or it may have lost activity.[1]

  • Troubleshooting:

    • Increase the equivalents of the reducing agent incrementally. For metal/acid reductions, start with 3-5 equivalents of the metal powder.[1]

    • For catalytic hydrogenations, increase the catalyst loading (e.g., from 5 mol% to 10 mol% of Pd/C).

• Poor Catalyst Activity: Catalysts like Palladium on carbon (Pd/C) and Raney Nickel can deactivate over time due to improper storage or handling.[1] The choice of solvent can also impact the activity of Pd/C.[1]

  • Troubleshooting:

    • Always use a fresh batch of catalyst or one that has been stored under an inert atmosphere.

    • Perform a small-scale test reaction with a known standard to confirm catalyst activity.

• Catalyst Poisoning: Impurities in your starting material, solvents, or reagents can poison the catalyst, leading to a significant drop in activity.[1] Common poisons include sulfur compounds, and certain nitrogen-containing heterocycles can also inhibit the catalyst.[1][3]

  • Troubleshooting:

    • Ensure the purity of your 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile starting material. Recrystallization or purification via column chromatography may be necessary.

    • Use high-purity, anhydrous solvents.

• Inadequate Reaction Conditions: Temperature, pressure (for hydrogenations), and reaction time all play a crucial role.

  • Troubleshooting:

    • For catalytic transfer hydrogenation with ammonium formate, gentle heating (e.g., to 83°C) can sometimes improve the reaction rate and completion.[4]

    • Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the optimal reaction time.

Q2: I am observing significant reduction of the nitrile group. How can I selectively reduce the nitro group?

The nitrile group is generally less reactive than the nitro group towards many reducing agents, but over-reduction can occur, especially under harsh conditions.

Possible Causes & Solutions:

• Harsh Reducing Agent: Strong hydride donors like lithium aluminum hydride (LiAlH₄) are known to reduce nitriles and should be avoided for this transformation.[5]

• Aggressive Catalytic Hydrogenation Conditions: High hydrogen pressure and high temperatures can lead to the reduction of the nitrile group.

  • Troubleshooting & Optimization:

    • Catalytic Transfer Hydrogenation (CTH): This is often a milder and more selective method.[6][7] Using ammonium formate as a hydrogen donor with Pd/C as the catalyst is a well-established method for the selective reduction of nitro groups in the presence of other functionalities.[6][8]

    • Metal/Acid Reduction: The use of tin(II) chloride dihydrate (SnCl₂·2H₂O) in a solvent like ethyl acetate or ethanol is known to be highly chemoselective for the reduction of aromatic nitro groups, leaving functionalities like nitriles unaffected.[9] Iron powder in the presence of an acid like HCl or acetic acid is another mild and effective option.[10]

    • Sodium Dithionite: This reagent is a mild and economical choice for reducing nitroarenes with good chemoselectivity, often tolerating nitriles.[11][12]

Q3: The pyridine ring is being hydrogenated. How can I prevent this side reaction?

Hydrogenation of the pyridine ring to a piperidine ring is a common side reaction, particularly under catalytic hydrogenation conditions.

Possible Causes & Solutions:

• Catalyst Choice and Conditions: Certain catalysts and conditions favor pyridine ring hydrogenation.

  • Troubleshooting & Optimization:

    • Acidic Additives: Protonating the pyridine nitrogen with an acid (e.g., HCl, H₂SO₄, or acetic acid) can prevent its coordination to the catalyst surface, thereby disfavoring ring hydrogenation.[13]

    • Milder Conditions: Employing lower hydrogen pressure and temperature can favor the reduction of the more reactive nitro group over the aromatic pyridine ring.[13]

    • Alternative Reducing Agents: Consider methods that are less prone to ring hydrogenation, such as catalytic transfer hydrogenation with ammonium formate or metal/acid reductions (Fe/HCl, SnCl₂).[6][10]

Q4: I am observing the formation of dimeric byproducts like azo or azoxy compounds. What causes this and how can I avoid it?

The formation of azo and azoxy compounds arises from the condensation of partially reduced nitro group intermediates (nitroso and hydroxylamine).

Possible Causes & Solutions:

• Reaction Conditions: These side reactions are more prevalent in reductions with metals under alkaline conditions.[14] The use of metal hydrides can also lead to the formation of azo compounds.[15]

  • Troubleshooting & Optimization:

    • Acidic Conditions: Performing the reduction under acidic conditions, for instance with Fe/HCl or SnCl₂, generally favors the complete reduction to the amine and suppresses the formation of dimeric byproducts.[2][10]

    • Sufficient Reducing Agent: Ensure an adequate amount of the reducing agent is present to drive the reaction to the fully reduced amine.

    • Controlled Addition: In some cases, slow and controlled addition of the reducing agent can help to minimize the buildup of reactive intermediates.

Recommended Protocols & Methodologies

Here are detailed protocols for recommended reduction methods, designed to maximize the yield of 4-[(6-aminopyridin-3-yl)oxy]benzonitrile while minimizing side reactions.

Method 1: Catalytic Transfer Hydrogenation with Ammonium Formate

This method is often preferred for its mild conditions and high selectivity.[6][7]

Experimental Protocol:

• Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile (1.0 eq) and 10% Palladium on carbon (0.1 eq).

• Solvent: Add methanol or ethanol to the flask to create a slurry.

• Reagent Addition: Add ammonium formate (5.0 eq) to the mixture.

• Reaction: Stir the reaction mixture at room temperature or heat to reflux (typically 60-80°C). Monitor the reaction progress by TLC.

• Work-up: Upon completion, cool the reaction mixture to room temperature and filter through a pad of Celite® to remove the catalyst. Wash the Celite® pad with the reaction solvent.

• Isolation: Concentrate the filtrate under reduced pressure. The resulting residue can be partitioned between water and an organic solvent like ethyl acetate. The organic layer is then washed with brine, dried over anhydrous sodium sulfate, and concentrated to yield the crude product.

• Purification: Purify the crude product by column chromatography on silica gel if necessary.

Method 2: Reduction with Tin(II) Chloride Dihydrate

This is a classic and highly chemoselective method for reducing aromatic nitro compounds.[9]

Experimental Protocol:

• Setup: In a round-bottom flask, dissolve 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile (1.0 eq) in ethanol or ethyl acetate.

• Reagent Addition: Add tin(II) chloride dihydrate (SnCl₂·2H₂O) (4-5 eq) to the solution.

• Reaction: Heat the mixture to reflux (around 70°C) under a nitrogen atmosphere.[9] Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Cool the reaction mixture and pour it into ice water. Carefully basify the solution to a pH of 7-8 with a 5% aqueous sodium bicarbonate solution or concentrated NaOH.[9] This will precipitate tin salts.

• Isolation: Extract the product with an organic solvent such as ethyl acetate. The combined organic layers should be washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product can be purified by recrystallization or column chromatography.

Method 3: Reduction with Iron and Hydrochloric Acid

This is an economical and effective method for large-scale synthesis.[1][2]

Experimental Protocol:

• Setup: In a round-bottom flask, suspend 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile (1.0 eq) and iron powder (3-5 eq) in a mixture of ethanol and water.[1]

• Reagent Addition: Stir the mixture vigorously and slowly add concentrated hydrochloric acid. An exothermic reaction may be observed, so cooling might be necessary.

• Reaction: Stir the reaction at room temperature or with gentle heating. Monitor the reaction progress by TLC.

• Work-up: After the reaction is complete, filter the hot reaction mixture through Celite® to remove the iron salts.

• Isolation: Remove the solvent from the filtrate under reduced pressure. The residue can then be taken up in an organic solvent and washed with a basic solution (e.g., saturated sodium bicarbonate) to neutralize any remaining acid and then with brine. Dry the organic layer over anhydrous sodium sulfate and concentrate to obtain the crude product.

• Purification: Purify the product as needed.

Data Summary Table

Method	Reducing Agent	Catalyst/Acid	Typical Solvent	Temperature	Key Advantages	Potential Side Reactions to Monitor
1	Ammonium Formate	10% Pd/C	Methanol/Ethanol	RT to Reflux	Mild conditions, high selectivity, avoids H₂ gas.[6][7]	Incomplete reaction, potential for pyridine ring hydrogenation.
2	Tin(II) Chloride	None	Ethanol/Ethyl Acetate	Reflux	Excellent chemoselectivity for nitro group, nitrile is unaffected.[9]	Formation of tin salts can complicate work-up.
3	Iron Powder	HCl	Ethanol/Water	RT to gentle heat	Economical, effective for large scale.[1][2]	Can be exothermic, work-up can be cumbersome.
4	Sodium Dithionite	None	DMF/Water, Methanol/Water	RT to 90°C	Mild, metal-free, good functional group tolerance.[11][16]	Exothermic decomposition, potential for sulfur byproducts.[11]

Visualizing Reaction Pathways and Workflows

General Reduction Pathway

The reduction of the nitro group proceeds through several intermediates. Minimizing side reactions involves ensuring the reaction proceeds completely to the desired amine.

Caption: Generalized pathway for nitro group reduction and formation of dimeric side products.

Troubleshooting Workflow

A systematic approach to troubleshooting can help identify and resolve issues efficiently.

Caption: A workflow for troubleshooting common issues in the reduction reaction.

References

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• Ghorbani-Vaghei, R., & Amiri, M. (2020). Chemoselective reduction of nitro and nitrile compounds using an Fe3O4-MWCNTs@PEI-Ag nanocomposite as a reusable catalyst. RSC Advances, 10(4), 2207-2214. Available at: [Link]

• Fernando, W. S. (2019). Selective reduction of nitro group to amine, in benzene ring containing nitrile? Stack Exchange. Available at: [Link]

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• Chen, X., et al. (2019). Highly efficient reduction of nitro compounds: Recyclable Pd/C-catalyzed transfer hydrogenation with ammonium formate or hydrazine hydrate as hydrogen source. Phosphorus, Sulfur, and Silicon and the Related Elements, 194(3), 263-268. Available at: [Link]

• Gieshoff, T., & Stahl, S. S. (2025). Nitro Substrates in Reductive Electrosynthesis: A Review. ACS Electrochemistry, 1(5), 1-15. Available at: [Link]

• Rode, C. V., et al. (2004). Catalytic transfer hydrogenation: o-nitro anisole to o-anisidine, some process development aspects. Catalysis Today, 97(4), 251-258. Available at: [Link]

• Ashenhurst, J. (2018). More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups and the Baeyer Villiger. Master Organic Chemistry. Available at: [Link]

• Banik, B. K. (1998). Catalytic Hydrogen Transfer Reductions Using Ammonium Formate. A Review. Journal of the Indian Chemical Society, 75(10-12), 673-678. Available at: [Link]

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• Which one is the best procedure for the reduction of aromatic nitro compounds? ResearchGate. Available at: [Link]

• Aromatic Nitro Compounds. Missouri S&T. Available at: [Link]

• Romero, A. H., Salazar, J., & López, S. E. (2013). A Simple One-Pot Synthesis of 2-Substituted Quinazolin-4(3H)-ones from 2-Nitrobenzamides by Using Sodium Dithionite. Synthesis, 45(15), 2043-2050. Available at: [Link]

• Can sodium dithionite reduce the nitro group of 2-nitrobenzoic acid? Stack Exchange. Available at: [Link]

• Reduction of nitro groups to anilines. YouTube. Available at: [Link]

• Can sodium dithionite be used for reduction of nitro to amine group? Is this better than Fe powder which needs column separation? ResearchGate. Available at: [Link]

• Reduction of nitro compounds. Wikipedia. Available at: [Link]

• Tanaka, N., & Usuki, T. (2020). Can Heteroarenes/Arenes Be Hydrogenated over Catalytic Pd/C under Ambient Conditions?. European Journal of Organic Chemistry, 2020(34), 5514-5522. Available at: [Link]

• Williams, D. E., & Naiman, K. (2013). Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives. Journal of Xenobiotics, 3(1), e2. Available at: [Link]

• Wang, C., et al. (2021). Tuning the selectivity of catalytic nitriles hydrogenation by structure regulation in atomically dispersed Pd catalysts. Nature Communications, 12(1), 6193. Available at: [Link]

• my nitro refuses to be reduced. Reddit. Available at: [Link]

• Selective Hydrogenation of Pyridine and Derivatives of It on Bimetallic Catalysts. ResearchGate. Available at: [Link]

• Al-Tel, T. H. (2010). One-pot synthesis of 4,6-diaryl-2-oxo(imino)-1,2-dihydropyridine-3-carbonitrile; a New Scaffold for p38alpha MAP kinase inhibition. Journal of Combinatorial Chemistry, 12(4), 559-565. Available at: [Link]

• An improved synthesis of 3-hydroxy-4-amino-benzonitrile. Google Patents.

• Caddick, S., et al. (2003). A Generic Approach for the Catalytic Reduction of Nitriles. Tetrahedron, 59(29), 5417-5423. Available at: [Link]

• Tarawneh, A. H. (2022). A New and Convenient Synthetic Method for 4-Aminoquinoline-3-carbonitrile and Its Derivatives. HETEROCYCLES, 104(4), 625. Available at: [Link]

• Preparation method of 4- (6-aminopyridin-3-yl) piperazine-1-carboxylic acid tert-butyl ester. Google Patents.

• Liu, Y., et al. (2021). Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies. Journal of Medicinal Chemistry, 64(16), 11627-11654. Available at: [Link]

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Reference Data & Comparative Studies

HPLC Method Validation for Purity Analysis of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile: A Comparative Guide

Introduction & Analytical Target Profile (ATP)

4-[(6-Nitropyridin-3-yl)oxy]benzonitrile (CAS: 672945-87-8)[1] is a highly versatile small-molecule scaffold used as a penultimate intermediate in the synthesis of complex active pharmaceutical ingredients (APIs). Ensuring the stringent chemical purity of this diaryl ether derivative is critical; residual precursors or degradation products can propagate through subsequent synthetic steps, ultimately compromising the efficacy and safety of the final drug product[2].

Historically, purity analysis for such intermediates has relied on traditional High-Performance Liquid Chromatography (HPLC) methods[3]. However, as regulatory expectations evolve toward enhanced lifecycle management and Quality by Design (QbD) principles outlined in ICH Q14 and ICH Q2(R2)[4], modern analytical laboratories must transition to optimized Ultra-High-Performance Liquid Chromatography (UHPLC) workflows. This guide objectively compares a traditional HPLC approach against an optimized UHPLC method, detailing the causality behind the experimental design and providing a comprehensive validation framework.

Methodological Rationale: The Causality of Chromatographic Design

The structural features of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile dictate its chromatographic behavior. The molecule features an electron-deficient nitropyridine ring, a strongly electron-withdrawing benzonitrile group, and a flexible ether linkage.

In traditional reversed-phase chromatography utilizing standard 5 µm fully porous C18 columns, the weakly basic nitrogen on the pyridine ring frequently engages in secondary ion-exchange interactions with unendcapped silanols on the silica support. This results in severe peak tailing and compromised resolution[3].

To overcome this, our optimized UHPLC method employs a dual-causality approach:

• Mobile Phase Optimization: By utilizing a mobile phase buffered to an acidic pH with 0.1% Trifluoroacetic acid (TFA, pH ~2.0), we fully protonate residual silanols (rendering them neutral) and suppress the ionization of the pyridine nitrogen. This ensures the analyte partitions predictably into the stationary phase based purely on hydrophobicity.

• Stationary Phase Architecture: Transitioning to a 1.7 µm sub-2-micron C18 architecture minimizes the multi-path dispersion (eddy diffusion) term of the van Deemter equation. This allows for significantly higher linear velocities without sacrificing theoretical plates, drastically reducing run times[5].

Mechanistic causality of the optimized UHPLC method for the target benzonitrile derivative.

Self-Validating Experimental Protocol

Trustworthiness in analytical chemistry requires protocols that act as self-validating systems. The following methodology incorporates an internal feedback loop—System Suitability Testing (SST)—which acts as a gatekeeper. If SST criteria are not met, the sequence automatically halts, preventing the generation of invalid data[6].

Step-by-Step Methodology

Step 1: Reagent & Mobile Phase Preparation

• Mobile Phase A: Add 1.0 mL of LC-MS grade TFA to 1000 mL of ultra-pure water (0.1% v/v). Degas via sonication.

• Mobile Phase B: Add 1.0 mL of LC-MS grade TFA to 1000 mL of LC-MS grade Acetonitrile (0.1% v/v).

Step 2: Sample Preparation

• Diluent: Water/Acetonitrile (50:50, v/v).

• Standard Stock Solution: Accurately weigh 10.0 mg of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile reference standard into a 10 mL volumetric flask. Dissolve and make up to volume with diluent (1.0 mg/mL).

• Working Solution: Dilute the stock solution 1:10 with diluent to achieve a nominal concentration of 100 µg/mL.

Step 3: Chromatographic Execution

• Column: 100 x 2.1 mm, 1.7 µm C18.

• Flow Rate: 0.4 mL/min.

• Gradient Program: 5% B to 95% B over 5.0 minutes, hold at 95% B for 1.0 minute, re-equilibrate at 5% B for 2.0 minutes.

• Injection Volume: 2.0 µL.

• Detection: UV Diode Array Detector (DAD) at 254 nm.

Step 4: System Suitability Testing (SST) - The Gatekeeper

• Inject the working standard solution (100 µg/mL) six consecutive times before analyzing unknown samples.

• Acceptance Criteria: Relative Standard Deviation (RSD) of peak area ≤ 2.0%, USP Tailing Factor (Tf) ≤ 1.5, Theoretical Plates (N) ≥ 10,000.

Analytical procedure lifecycle from ATP definition to routine monitoring (ICH Q14 & Q2(R2)).

Performance Comparison: Traditional vs. Optimized Method

To demonstrate the superiority of the optimized workflow, we benchmarked it against a traditional isocratic HPLC method (250 x 4.6 mm, 5 µm C18 column; Methanol/Water 60:40; 1.0 mL/min). The empirical data clearly illustrates the operational and analytical advantages of the UHPLC approach.

Parameter	Traditional HPLC (5 µm C18)	Optimized UHPLC (1.7 µm C18)	Impact / Causality
Run Time	25.0 min	6.0 min	Sub-2 µm particles allow higher linear velocities without efficiency loss[5].
Peak Tailing (Tf)	1.8	1.1	TFA masks silanols, preventing secondary interactions with the pyridine ring.
Resolution (Rs)	1.5	4.2	Enhanced theoretical plates from smaller particle size improve peak capacity.
Solvent Usage	25.0 mL/run	2.4 mL/run	Reduced column volume and lower flow rate drive sustainable green chemistry.
Sensitivity (S/N)	Baseline noise limits LOD	5x higher S/N	Sharper peaks increase peak height, directly enhancing detector sensitivity[2].

ICH Q2(R2) Validation Results

The optimized UHPLC method was subjected to a full validation protocol in strict accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines for analytical procedures[4]. The summarized quantitative data confirms that the method is fit for its intended purpose.

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Optimized Method Results	Conclusion
Specificity	No interference at main peak Rt (Forced degradation: Acid, Base, Peroxide, UV)	Peak purity index > 0.999 (via DAD); all degradants baseline resolved.	Pass
Linearity	R² ≥ 0.999 across 25% to 150% of target concentration	R² = 0.9998 (Range: 25 - 150 µg/mL)	Pass
Accuracy (Recovery)	Mean recovery between 98.0% – 102.0%	99.5% (50%), 100.2% (100%), 99.8% (150%)	Pass
Precision (Repeatability)	RSD ≤ 2.0% for 6 replicate injections	RSD = 0.8%	Pass
Intermediate Precision	RSD ≤ 2.0% (Different days, different analysts)	RSD = 1.1%	Pass
LOD / LOQ	S/N ≥ 3 (LOD), S/N ≥ 10 (LOQ)	LOD: 0.05 µg/mL, LOQ: 0.15 µg/mL	Pass
Robustness	SST criteria met under deliberate variations (Flow rate ±0.05 mL/min, Temp ±5°C)	RSD < 1.5%, Tf < 1.2 across all variable conditions.	Pass

Conclusion

By applying a science- and risk-based approach to analytical procedure development (ICH Q14)[6], the optimized UHPLC method for 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile significantly outperforms traditional HPLC techniques. The deliberate selection of a sub-2-micron stationary phase paired with an acidic mobile phase directly addresses the molecule's structural liabilities, resulting in superior resolution, a 75% reduction in run time, and flawless compliance with ICH Q2(R2) validation parameters.

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LC-MS fragmentation pattern analysis of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile

As a Senior Application Scientist, approaching the structural elucidation of a molecule like 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile requires more than just running a sample through a mass spectrometer; it demands a mechanistic understanding of the molecule's electronic environment. Recognized as a versatile small molecule scaffold in pharmaceutical synthesis, this compound presents a unique analytical challenge. It features a central diaryl ether linkage flanked by two strongly electron-withdrawing groups: a nitrile group and a nitropyridine moiety.

In process pharmaceutical chemistry, tracking such complex intermediates and their degradation products relies heavily on advanced LC-MS methodologies[1]. This guide provides an in-depth, objective comparison of mass spectrometry platforms—Triple Quadrupole (QqQ), Quadrupole Time-of-Flight (Q-TOF), and Orbitrap—and establishes a self-validating protocol for the structural elucidation of this specific scaffold.

Mechanistic Causality of Fragmentation

To optimize any MS/MS method, we must first understand why a molecule fragments the way it does. When subjected to Electrospray Ionization (ESI) in positive mode, the weakly basic pyridine nitrogen serves as the primary protonation site, yielding an expected [M+H]+ precursor ion at m/z 242.0564.

The fragmentation cascade is driven by the severe electron deficiency of the aromatic rings:

• Nitro Group Expulsion: The fragmentation of nitropyridines is heavily dictated by the instability of the nitro group under collision-induced dissociation (CID). This highly characteristic pathway results in the loss of the nitro functional group, typically observed as a 46 Da loss of NO2​ or a 30 Da loss of NO via oxygen rearrangement[2].

• Diaryl Ether Cleavage: The central C–O–C diaryl ether linkage is the weakest bond in this structural backbone[3]. The cleavage of the aryl C–O bond is a critical and defining step in the fragmentation of diaryl ethers[4]. Because both the cyano and nitro groups pull electron density away from the ether oxygen, the bond is highly destabilized. Upon higher-energy collisional dissociation (HCD), facile heterolytic cleavage occurs, yielding distinct cyanophenyl (m/z ~102) and nitropyridinyl (m/z ~123) product ions.

Figure 1: Predictive ESI+ fragmentation pathways of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile.

Platform Comparison: QqQ vs. Q-TOF vs. Orbitrap

Selecting the appropriate mass analyzer dictates the quality of the analytical output. While a single quadrupole is sufficient for preliminary screening, structural elucidation and trace quantification require tandem MS capabilities[1]. High-Resolution Accurate-Mass (HRAM) platforms are particularly critical for assigning exact elemental compositions to unknown features based on fragmentation energy[5].

Quantitative Performance Summary

Analytical Metric	Triple Quadrupole (QqQ)	Quadrupole Time-of-Flight (Q-TOF)	Orbitrap MS n
Primary Utility	Targeted quantification (MRM)	Rapid impurity profiling	Deep structural elucidation
Mass Accuracy	Nominal (~0.1 Da)	High (< 2 ppm)	Ultra-High (< 1 ppm)
Resolution (FWHM)	~3,000	~40,000 – 60,000	> 120,000
Sensitivity	Supreme (Trace levels)	Moderate to High	High (PRM mode)
Scan Speed	Very Fast (Ideal for sharp LC peaks)	Fast	Moderate to Slow
Mechanistic Fit	Best for tracking known intermediates[1]	Best for identifying unexpected degradants[1]	Best for resolving isobaric interferences[5]

Expert Insight: If your objective is to monitor the clearance of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile during a synthetic scale-up, the QqQ is unmatched due to its duty cycle in MRM mode. However, if you are isolating unknown degradation products generated via anodic oxidation or chemical stress[4], the Orbitrap is mandatory to differentiate isobaric fragments (e.g., distinguishing a loss of CH2​O from NO ).

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your data, the following LC-MS/MS methodology is designed as a self-validating system. This means the protocol inherently checks its own performance, preventing false positives or matrix-induced suppression artifacts.

Phase 1: System Suitability & Self-Validation

• Blank Injection: Run a 50:50 Water:Acetonitrile blank. Causality: Diaryl ethers can exhibit carryover on autosampler needles. A clean blank validates that subsequent signals are endogenous to the sample.

• Mass Calibration Check: Infuse a known tuning mix. Causality: HRAM systems (Orbitrap/Q-TOF) must be calibrated to sub-2 ppm accuracy daily to ensure the precise identification of the 46 Da ( NO2​ ) loss[2].

Phase 2: UHPLC Separation Parameters

• Column: Sub-2 µm C18 column (e.g., 2.1 x 100 mm, 1.7 µm). Causality: The highly hydrophobic nature of the diaryl ether requires a non-polar stationary phase. Sub-2 µm particles minimize longitudinal diffusion, ensuring sharp peak shapes that maximize MS sensitivity.

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 minutes. Causality: Formic acid is critical; it acts as a proton donor, ensuring the complete ionization of the weakly basic pyridine nitrogen prior to droplet desolvation.

Phase 3: Mass Spectrometry (Orbitrap/Q-TOF) Parameters

• Ionization Mode: ESI Positive.

• Capillary Voltage: 3.5 kV. Causality: Provides sufficient energy to maintain a stable Taylor cone without inducing premature in-source fragmentation of the fragile ether bond.

• Desolvation Temperature: 350 °C.

• Collision Energy (CE): Stepped HCD (20, 30, 40 eV). Causality: Fragmentation of the central diaryl ether function is highly dependent on collision conditions[3]. Stepped energy ensures the capture of both low-energy precursor transitions (nitro loss) and high-energy backbone cleavages (ether fission) in a single spectral scan.

Figure 2: Comparative LC-MS analytical workflow for targeted vs. discovery-based elucidation.

References

• Recent developments in the use of LCMS in process pharmaceutical chemistry European Pharmaceutical Review [Link]

• Development and application of a novel mass spectrometry ionization source for biological chemistry Swansea University[Link]

• Selective Cleavage of C–O Bond in Diaryl Ether Contaminants via Anodic Oxidation American Chemical Society (ACS)[Link]

• Rapid and Comprehensive Evaluation of (Poly)phenolic Compounds in Pomegranate Juice by UHPLC-MSn National Institutes of Health (PMC) [Link]

• Application of high-resolution accurate mass (HRAM) mass spectrometry for analysis of lignin model compounds SciSpace[Link]

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• 3. Rapid and Comprehensive Evaluation of (Poly)phenolic Compounds in Pomegranate (Punica granatum L.) Juice by UHPLC-MSn - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scispace.com [scispace.com]

Spectroscopic Validation of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile Analytical Reference Standards

Target Audience: Analytical Chemists, QA/QC Scientists, and Drug Development Professionals.

Executive Summary & Scientific Rationale

In pharmaceutical synthesis and materials science, 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile (CAS: 672945-87-8) serves as a highly versatile, electron-deficient small molecule scaffold[1]. Because it is frequently utilized as a building block or tracked as a process impurity, the integrity of its analytical reference standard is paramount.

The validation of analytical procedures requires reference materials with rigorously established identity, purity, and quality attributes, as mandated by the International Council for Harmonisation[ICH Q2(R2)][2] and the United States Pharmacopeia[USP General Chapter <11>][3]. This guide provides an objective comparison between high-purity Certified Reference Materials (CRMs) and standard commercial working grades, detailing the orthogonal spectroscopic workflows required to establish a self-validating, regulatory-compliant reference standard.

Structural Profiling & Analytical Challenges

The molecule (Formula: C12​H7​N3​O3​ , MW: 241.2 g/mol ) consists of a central ether linkage bridging a 6-nitropyridine ring and a benzonitrile ring.

• Causality in Analytical Selection: The highly electron-withdrawing nature of both the nitro ( −NO2​ ) and cyano ( −C≡N ) groups causes significant deshielding of the aromatic protons and carbons, requiring high-field Nuclear Magnetic Resonance (NMR) for accurate structural elucidation[4].

• Furthermore, the ether linkage is susceptible to in-source fragmentation during mass spectrometry. Therefore, soft ionization techniques like Electrospray Ionization (ESI) paired with High-Resolution Mass Spectrometry (HRMS) are strictly required to preserve the intact molecular ion [M+H]+ [5].

Comparative Analysis: CRM vs. Working Standard

When selecting a reference standard for quantitative assays or impurity tracking, the grade of the material directly impacts the reliability of the calibration curve. Table 1 objectively compares a >99.8% Certified Reference Material against a typical 95-98% commercial working standard.

Table 1: Performance & Specification Comparison

Analytical Parameter	Certified Reference Material (CRM)	Commercial Working Standard	Impact on Analytical Performance
Assay Purity (qNMR)	≥99.8%±0.1%	95.0%−98.0%	CRMs provide absolute quantification without external calibration bias, ensuring precise assay results.
Mass Accuracy (HRMS)	<2 ppm error	<5 ppm error	High mass accuracy in CRMs prevents false-positive impurity identification.
Isotopic Pattern	Matches theoretical >99%	Variable	Ensures no co-eluting isobaric impurities are present in the standard.
Water Content (KF)	<0.1%	Up to 1.0%	Excess water in working standards skews gravimetric preparation, leading to systemic concentration errors.
Traceability	Fully traceable to SI units	Lot-specific only	CRMs ensure global reproducibility and compliance with ICH Q2(R2) guidelines[6].

Spectroscopic Validation Workflow

To ensure absolute trustworthiness, the validation of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile must employ an orthogonal approach. No single technique is sufficient; instead, NMR, HRMS, and FT-IR act as a self-validating system where the structural hypothesis generated by one method is confirmed by the others.

Orthogonal spectroscopic validation workflow for analytical reference standards.

Step-by-Step Experimental Protocols

The following methodologies are designed as self-validating systems to eliminate instrumental drift and environmental artifacts.

Protocol A: Quantitative NMR (qNMR) for Absolute Purity

qNMR is prioritized for reference standard characterization because it directly quantifies the compound without requiring a pre-existing standard of the same material[4].

• Sample Preparation: Accurately weigh ~10 mg of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile and ~5 mg of an internal standard (e.g., NIST-traceable Maleic acid) using a microbalance.

• Solvation: Dissolve the mixture in 0.6 mL of anhydrous DMSO- d6​ .

• Self-Validating Step (Relaxation): Set the T1​ relaxation delay ( D1​ ) to ≥30 seconds. Causality: Because the cyano-substituted aromatic protons have long longitudinal relaxation times, a standard 2-second delay will result in incomplete magnetization recovery, artificially deflating the purity calculation.

• Acquisition & Processing: Acquire 64 scans at 600 MHz. Phase and baseline correct the spectra manually. Integrate the isolated pyridine proton ( α to the nitro group) against the internal standard alkene protons to calculate absolute mass fraction.

Protocol B: ESI-HRMS for Exact Mass Confirmation

Mass spectrometry standards provide the reference framework that ensures instruments produce accurate, defensible data[5].

• Sample Preparation: Dilute the sample to 1 μg/mL in LC-MS grade Acetonitrile/Water (50:50, v/v) containing 0.1% Formic Acid to promote protonation.

• Instrument Setup: Configure the Quadrupole Time-of-Flight (Q-TOF) mass spectrometer in Positive Electrospray Ionization (ESI+) mode.

• Self-Validating Step (Lock Mass): Co-infuse a reference lock mass (e.g., Leucine Enkephalin, m/z 556.2771) at 5 μL/min throughout the run. Causality: Time-of-flight tubes are highly sensitive to microscopic temperature fluctuations. Continuous lock mass infusion corrects mass-axis drift in real-time, ensuring the <2 ppm mass accuracy required to definitively confirm the formula C12​H7​N3​O3​ (Theoretical [M+H]+=242.0560 ).

Protocol C: ATR FT-IR for Functional Group Verification

• Preparation: Ensure the Attenuated Total Reflectance (ATR) diamond crystal is cleaned with isopropanol and allowed to dry.

• Self-Validating Step (Background Subtraction): Acquire a 32-scan background spectrum immediately prior to sample loading. Causality: Atmospheric CO2​ and water vapor fluctuate constantly. An immediate background scan ensures these environmental artifacts are perfectly subtracted, preventing false peaks in the 2300−2400 cm−1 region.

• Acquisition: Compress the solid powder onto the crystal. Acquire 32 scans from 4000 to 400 cm−1 .

• Interpretation: Verify the presence of the sharp nitrile stretch ( −C≡N ) at ∼2230 cm−1 , the asymmetric/symmetric nitro stretches ( −NO2​ ) at ∼1530 and 1350 cm−1 , and the diaryl ether stretch ( −C−O−C− ) at ∼1250 cm−1 .

Conclusion

For rigorous analytical applications, relying on standard commercial grades of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile introduces unacceptable risk into the method lifecycle. By utilizing a Certified Reference Material validated through the orthogonal, self-correcting spectroscopic protocols detailed above, laboratories ensure strict compliance with USP <11>[7] and ICH Q2(R2)[8] guidelines, safeguarding the integrity of downstream quantitative assays and impurity profiling.

References

• Source: uspbpep.
• Validation of Analytical Procedures Q2(R2)
• ICH Q2(R2)
• Source: usp.
• Source: resolvemass.
• Source: iroatech.
• CAS: 672945-87-8 | CymitQuimica: 4-[(6-Nitropyridin-3-yl)

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• 4. resolvemass.ca [resolvemass.ca]
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A Methodological and Comparative Framework for the In Vitro Evaluation of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile Derivatives

Introduction: The Therapeutic Potential of Nitropyridine and Benzonitrile Scaffolds

In the landscape of medicinal chemistry, the convergence of distinct pharmacophores into a single molecular entity often yields compounds with novel and potent biological activities. The 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile scaffold represents such a confluence, marrying the electron-withdrawing and potential bioreductive properties of a nitropyridine ring with the versatile benzonitrile moiety, a structural alert in numerous biologically active molecules.[1] Derivatives of both nitropyridines and benzonitriles have independently demonstrated significant promise, particularly in oncology, exhibiting cytotoxic effects against a range of cancer cell lines.[2][3]

The nitro group on the pyridine ring can be a critical determinant of biological activity, potentially undergoing bioreduction in hypoxic tumor environments to generate reactive species that induce cellular damage.[4] Concurrently, the benzonitrile group is a key feature in many targeted therapies, known to interact with various enzymatic targets.[1] The ether linkage provides a flexible yet stable connection, allowing for the spatial orientation of these two key moieties to be fine-tuned through synthetic derivatization.

This guide provides a comprehensive framework for the in vitro comparison of novel derivatives of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile. It is designed for researchers in drug discovery and development, offering a scientifically rigorous approach to assessing and comparing the cytotoxic potential and mechanisms of action of these promising compounds. We will delve into the causality behind experimental choices, provide self-validating protocols, and ground our recommendations in authoritative sources.

Comparative Analysis of In Vitro Cytotoxicity: A Data-Driven Approach

A primary objective in the preclinical evaluation of novel anticancer candidates is the quantification of their cytotoxic effects. The half-maximal inhibitory concentration (IC50) is a key metric, representing the concentration of a compound that inhibits a biological process, such as cell proliferation, by 50%. A lower IC50 value indicates a more potent compound.

To illustrate a comparative analysis, the following table presents hypothetical data for a series of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile derivatives. This data is for illustrative purposes to demonstrate how experimental results would be structured for clear comparison. The selection of cell lines, such as a lung carcinoma line (A549) and a breast adenocarcinoma line (MCF-7), allows for the assessment of activity across different cancer types.[5][6]

Table 1: Comparative Cytotoxicity (IC50, µM) of 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile Derivatives After 48h Treatment (Illustrative Data)

Compound ID	R1-Substituent	R2-Substituent	A549 (Lung Carcinoma) IC50 (µM)	MCF-7 (Breast Adenocarcinoma) IC50 (µM)
Parent	H	H	25.3	32.1
Derivative 1	-CH3	H	15.8	21.4
Derivative 2	-OCH3	H	12.1	18.9
Derivative 3	H	-F	20.5	28.6
Derivative 4	H	-Cl	18.9	24.3
Doxorubicin	(Positive Control)	0.8	1.2

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual experimental results will vary.

Experimental Protocols: Ensuring Rigor and Reproducibility

The foundation of a robust comparative analysis lies in the meticulous execution of well-validated in vitro assays. Here, we provide a detailed protocol for the MTT assay, a cornerstone for assessing cell viability, and a summary of the Western Blotting technique for preliminary mechanistic insights.

Antiproliferative Activity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures the metabolic activity of cells, which is an indicator of cell viability.[7] In living cells, mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.

Methodology:

• Cell Seeding:

  • Culture human cancer cell lines (e.g., A549, MCF-7) in appropriate media supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

  • Harvest cells using trypsinization and perform a cell count using a hemocytometer or automated cell counter.

  • Seed the cells in a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare stock solutions of the 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile derivatives and a positive control (e.g., Doxorubicin) in sterile DMSO (typically at 10 mM).

  • Perform serial dilutions of the stock solutions in cell culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

  • Include a vehicle control (medium with the same percentage of DMSO used for the highest compound concentration) and a no-cell control (medium only for background subtraction).

  • Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of the test compounds.

  • Incubate the plate for 48 or 72 hours at 37°C and 5% CO2.

• MTT Addition and Solubilization:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for another 4 hours at 37°C. During this time, viable cells will convert the MTT into formazan crystals.

  • Carefully aspirate the medium containing MTT and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control (considered 100% viability).

  • Plot the percentage of cell viability against the compound concentration (on a logarithmic scale) and determine the IC50 value using non-linear regression analysis.

Workflow for MTT Assay

Caption: A hypothetical mechanism of action for an antiproliferative benzonitrile derivative.

Conclusion and Future Directions

This guide provides a foundational framework for the systematic in vitro comparison of novel 4-[(6-Nitropyridin-3-yl)oxy]benzonitrile derivatives. By employing rigorous and standardized assays, researchers can generate high-quality, comparable data to identify lead candidates for further development. The illustrative data and workflows serve as a template for structuring such comparative studies.

Future investigations should expand upon these primary cytotoxicity screens to include a broader panel of cancer cell lines, including multi-drug resistant variants, to assess the spectrum of activity and potential for overcoming resistance. [6]In-depth mechanistic studies, moving beyond Western Blotting to techniques like flow cytometry for cell cycle analysis and apoptosis assays, will be crucial for elucidating the precise molecular targets and pathways modulated by these compounds. Ultimately, a thorough in vitro characterization is the critical first step in the journey of translating a promising chemical scaffold into a potential therapeutic agent.

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• Cytotoxicity of synthetic derivatives against breast cancer and multi-drug resistant breast cancer cell lines: a literature-based perspective study. (n.d.). PMC.
• Al-Ostoot, F. H., Al-Ghamdi, M. A., Al-Massarani, S. M., El-Gamal, A. A., Abdel-Maksoud, M. S., & El-Sayed, M. A. (2021). Cytotoxic Effects of Newly Synthesized Heterocyclic Candidates Containing Nicotinonitrile and Pyrazole Moieties on Hepatocellular and Cervical Carcinomas. Molecules, 26(16), 4983.
• Wang, X., Wang, Y., Li, X., Yu, Z., Zhu, Y., & Du, Y. (2021). Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies. RSC Medicinal Chemistry, 12(10), 1650-1671.
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• Natural and Synthetic Lactones Possessing Antitumor Activities. (2021, January 21). Molecules.
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• In Vitro Cytotoxicity of Benzopyranone Derivatives With Basic Side Chain Against Human Lung Cell Lines. (2010). Anticancer Research, 30(11), 4543-4548.
• Design, Synthesis, and In Vitro Antimalarial Evaluation of New 1,3,5-Tris[(4-(Substituted-Aminomethyl)Phenoxy)Methyl]Benzenes. (2024, September 13). Molecules.
• Kumar, A., Srivastava, K., & Kumar, S. R. (2008). Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives. Bioorganic & Medicinal Chemistry Letters, 18(4), 1353-1357.
• Jameel, B. K., Raauf, A. M. R., & Abbas, W. A. K. (2023). Synthesis, characterization, molecular docking, in silico ADME study, and in vitro cytotoxicity evaluation of new pyridine derivatives of nabumetone. Al Mustansiriyah Journal of Pharmaceutical Sciences, 23(3), 1-13.
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